Indoxacarb Impurity 5

• CAS: 144171-39-1

Core Science & Biosynthesis

An In-depth Technical Guide to Indoxacarb Impurity 5 (Metabolite IN-JT333)

This document provides a comprehensive technical overview of Indoxacarb Impurity 5, a significant metabolite of the oxadiazine insecticide, Indoxacarb. For researchers, analytical scientists, and drug development professionals, understanding the profile of such impurities is paramount for regulatory compliance, risk assessment, and ensuring the quality of the parent compound. Given the scarcity of consolidated public data on this specific molecule, this guide synthesizes available information and provides expert-derived protocols for its analysis and characterization.

Definitive Identification and Structure

The nomenclature surrounding Indoxacarb impurities can be ambiguous across commercial suppliers. Our investigation clarifies that "Indoxacarb Impurity 5" is most accurately identified as the major metabolite IN-JT333 , which is formed by the N-decarbomethoxylation of the parent Indoxacarb molecule.

There is a notable discrepancy in the Chemical Abstracts Service (CAS) numbers assigned to this compound. CAS 200568-74-7 correctly identifies the insecticidally active (S)-enantiomer, which is the primary component of interest[1][2]. The CAS number 144171-39-1 is also frequently associated with this structure, often referring to the racemic mixture[][4][5][]. For the purpose of precise analytical work, referencing the specific enantiomer is critical.

The fundamental identifiers are summarized in the table below.

Identifier	Data	Source(s)
Common Name	Indoxacarb Impurity 5; Metabolite IN-JT333; N-Decarboxymethylated indoxacarb	[2][5]
IUPAC Name	methyl (4aS)-7-chloro-2-[[4-(trifluoromethoxy)phenyl]carbamoyl]-3,5-dihydroindeno[1,2-e][][7][8]oxadiazine-4a-carboxylate	[2][]
CAS Number	200568-74-7 ((S)-enantiomer); 144171-39-1 (often refers to racemate)	[1][2][][7]
Molecular Formula	C₂₀H₁₅ClF₃N₃O₅	[1][4]
Molecular Weight	469.80 g/mol	[1][4]
Chemical Structure

Physicochemical Properties

Direct experimental data for the physicochemical properties of IN-JT333 is not widely published. However, we can infer key characteristics from the parent compound, Indoxacarb, and the structural changes. The removal of the N-methoxycarbonyl group slightly reduces the molecular weight and may marginally increase polarity, but the overall molecule remains large, complex, and lipophilic.

Property	Known/Inferred Value	Rationale & Supporting Data
Appearance	Solid	[]
Water Solubility	Very Low (Inferred)	The parent compound, Indoxacarb, has a very low water solubility of 0.20 mg/L (0.2 ppm)[9][10]. The metabolite IN-JT333 retains the large hydrophobic core and is expected to have similarly poor aqueous solubility.
Organic Solvent Solubility	Soluble in polar organic solvents (Inferred)	Indoxacarb is soluble in solvents such as acetone, acetonitrile, methanol, and ethyl acetate[9]. It is reasonable to expect IN-JT333 to be soluble in similar solvents, which are commonly used for extraction and chromatographic analysis.
Melting Point	Not determined (Inferred to be a high-melting solid)	The parent Indoxacarb has a melting point of 88.1°C[5]. Impurities and metabolites often have distinct, though not always predictable, melting points. As a crystalline solid, it is expected to have a defined melting point.
Stability	Stable under standard storage conditions	Commercially available standards are shipped at room temperature, indicating short-term stability[7]. Like the parent, it may be susceptible to hydrolysis under strongly alkaline conditions.

Analytical Characterization Strategy

A robust analytical strategy is essential for any researcher working with this impurity. The following section provides a logical workflow and detailed experimental protocols grounded in established methods for the parent compound.

Logical Workflow for Characterization

The following diagram outlines a standard workflow for isolating, identifying, and quantifying Indoxacarb Impurity 5 from a technical-grade sample of Indoxacarb.

Caption: Metabolic formation of IN-JT333 from Indoxacarb.

This transformation is a key part of the toxicokinetic profile of Indoxacarb, as the resulting metabolite may have its own distinct biological activity and toxicity profile.

Toxicological and Safety Considerations

No specific toxicological studies on Indoxacarb Impurity 5 (IN-JT333) are publicly available. Therefore, as a matter of scientific prudence and laboratory safety, it must be handled with the same level of caution as the parent active ingredient, Indoxacarb.

The toxicological profile of technical grade Indoxacarb is summarized below.

Toxicity Endpoint	Result	Classification	Source(s)
Acute Oral LD₅₀ (rat)	268 mg/kg (female), 1730 mg/kg (male)	Toxic if swallowed	[10]
Acute Dermal LD₅₀ (rat)	>5000 mg/kg	Non-toxic	[10]
Skin Irritation (rabbit)	Slight to mild irritant	Not classified	[10]
Eye Irritation (rabbit)	Moderate irritant	Causes moderate eye irritation	[10]
Skin Sensitization	Sensitizer	May cause an allergic skin reaction	[10]
Target Organ Toxicity	Nervous system, blood, heart	Causes damage to organs through prolonged or repeated exposure

Safe Handling Procedures

Based on the profile of the parent compound, the following precautions are mandatory when handling IN-JT333:

• Engineering Controls: Handle only in a well-ventilated area, preferably within a chemical fume hood.

• Personal Protective Equipment (PPE):

  • Wear a lab coat, safety glasses with side shields or goggles, and chemical-resistant gloves (e.g., nitrile).

  • If handling powders outside of a fume hood, respiratory protection (e.g., N95-rated respirator) is required.

• Handling: Avoid breathing dust or creating aerosols. Do not eat, drink, or smoke in the laboratory. Wash hands thoroughly after handling.

• Storage: Store in a tightly sealed container in a cool, dry, and well-ventilated place, away from incompatible materials.

Conclusion

Indoxacarb Impurity 5 is definitively identified as the metabolite IN-JT333, a significant N-decarbomethoxylated derivative of the parent insecticide. While a comprehensive, publicly available dataset on its physical and toxicological properties is lacking, this guide provides a robust framework for its identification and analysis. By leveraging established chromatographic and spectroscopic techniques, particularly HPLC-MS/MS and NMR, researchers can confidently quantify and confirm the structure of this impurity. Until specific toxicological data becomes available, it is imperative to handle this compound with the high degree of caution afforded to its parent, Indoxacarb.

References

• Indoxacarb-impurities. Pharmaffiliates. [Link]

• Pesticides - Fact Sheet for Indoxacarb. Environmental Protection Agency (EPA). [Link]

• INDOXACARB EVALUATION (2005). Food and Agriculture Organization of the United Nations. [Link]

• INDOXACARB (addendum). INCHEM. [Link]

• Indoxacarb - Substance Information. European Chemicals Agency (ECHA). [Link]

• Efficient and convenient synthesis of methyl (S)-5-chloro-2-hydroxy-1-oxo-2,3-dihydro-1H-indene-2-carboxylate. Reaction Chemistry & Engineering (RSC Publishing). [Link]

• Determination of indoxacarb residue in foodstuffs of plant and animal origin by GC-ECD and LC-MS/MS. ResearchGate. [Link]

• Indeno[1,2-e]o[][7][8]xadiazine-4a(3H)-carboxylic acid,7-chloro-2,5-dihydro-2-[[[4-(trifluoromethoxy)phenyl]amino]carbonyl]-,methyl ester;. Pharmaffiliates. [Link]

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An In-depth Technical Guide to the Synthesis and Formation of Indoxacarb Impurity 5

For Researchers, Scientists, and Drug Development Professionals

Authored by a Senior Application Scientist

This guide provides a comprehensive technical overview of the synthesis pathway and formation of Indoxacarb Impurity 5, a critical intermediate in the manufacturing of the oxadiazine insecticide, Indoxacarb. This document delves into the causal factors behind the synthetic choices, ensuring a deep understanding of the process for research and development professionals.

Introduction to Indoxacarb and the Imperative of Impurity Profiling

Indoxacarb is a potent, broad-spectrum insecticide that functions as a voltage-dependent sodium channel blocker.[1][2] Its chemical structure features a chiral center, with the (S)-enantiomer being the biologically active isomer.[1][2] The synthesis of such a complex molecule is a multi-step process where the control of impurities is paramount to ensure the final product's safety and efficacy. Impurity profiling is not merely a regulatory hurdle but a fundamental aspect of chemical process development, offering insights into potential side reactions and opportunities for process optimization.

Indoxacarb Impurity 5, chemically identified as Methyl 5-Chloro-1-oxo-2,3-dihydro-1H-indene-2-carboxylate , is a key intermediate in the synthesis of Indoxacarb.[3][4] Understanding its formation is crucial for controlling the overall impurity profile of the final active pharmaceutical ingredient (API).

Compound Name	IUPAC Name	CAS Number	Molecular Formula	Molecular Weight
Indoxacarb	Methyl (4aS)-7-chloro-2-[methoxycarbonyl-[4-(trifluoromethoxy)phenyl]carbamoyl]-3,5-dihydroindeno[1,2-e][1][5][6]oxadiazine-4a-carboxylate	173584-44-6	C22H17ClF3N3O7	527.8 g/mol
Indoxacarb Impurity 5	Methyl 5-chloro-1-oxo-2,3-dihydro-1H-indene-2-carboxylate	65738-56-9	C11H9ClO3	224.64 g/mol

The Central Role of Indoxacarb Impurity 5 in the Main Synthesis Pathway

Contrary to being an unintended byproduct, Indoxacarb Impurity 5 is a deliberately synthesized intermediate. Its formation is a critical step in building the indanone core of the Indoxacarb molecule. The primary synthesis pathway involves the carboxymethylation of 5-chloro-1-indanone.

Synthesis of the Precursor: 5-Chloro-1-indanone

The synthesis of the starting material, 5-chloro-1-indanone, can be achieved through various routes, including Friedel-Crafts acylation of chlorobenzene with 3-chloropropionyl chloride. This reaction is typically catalyzed by a Lewis acid, such as aluminum chloride, and the subsequent intramolecular cyclization yields the desired indanone.

Formation of Indoxacarb Impurity 5

The introduction of the methoxycarbonyl group at the C-2 position of 5-chloro-1-indanone is a pivotal step that yields Indoxacarb Impurity 5. This reaction is an alpha-acylation of a ketone, a fundamental transformation in organic synthesis.

Experimental Protocol: Synthesis of Methyl 5-Chloro-1-oxo-2,3-dihydro-1H-indene-2-carboxylate (Indoxacarb Impurity 5)

Objective: To synthesize Indoxacarb Impurity 5 from 5-chloro-1-indanone.

Reagents and Materials:

• 5-chloro-1-indanone

• Sodium hydride (NaH), 60% dispersion in mineral oil

• Dimethyl carbonate (DMC)

• Anhydrous N,N-Dimethylformamide (DMF)

• Toluene

• Hydrochloric acid (1M)

• Dichloromethane

• Anhydrous sodium sulfate

• Reaction flask equipped with a magnetic stirrer and a nitrogen inlet

• Standard glassware for extraction and filtration

Procedure:

• To a solution of 5-chloro-1-indanone in a mixture of dimethyl carbonate and anhydrous N,N-dimethylformamide is added sodium hydride in portions at room temperature under a nitrogen atmosphere.

• The reaction mixture is stirred for a specified period to ensure complete formation of the enolate.

• The reaction is then quenched by pouring it into cold 1M hydrochloric acid.

• The aqueous phase is extracted with dichloromethane.

• The combined organic layers are dried over anhydrous sodium sulfate and concentrated under reduced pressure to yield the crude product, Methyl 5-Chloro-1-oxo-2,3-dihydro-1H-indene-2-carboxylate.

The use of sodium hydride, a strong base, is critical for the deprotonation of the alpha-carbon of the ketone, forming a reactive enolate. This enolate then acts as a nucleophile, attacking the electrophilic carbonyl carbon of dimethyl carbonate, leading to the addition of the methoxycarbonyl group.

Caption: Proposed formation of IN-KG433.

Factors Influencing the Formation of IN-KG433

The formation of IN-KG433 is a competitive reaction. The extent to which it is formed depends on several factors:

• Stoichiometry of Reactants: An excess of the hydrazine derivative relative to the subsequent reactant in the main pathway can drive the formation of IN-KG433.

• Reaction Conditions: Temperature, pH, and reaction time can all influence the rate of the condensation reaction.

• Purity of Intermediates: The presence of unreacted hydrazine derivatives from previous steps can lead to the formation of this impurity.

Careful control of these parameters is essential to minimize the formation of IN-KG433 and ensure that Indoxacarb Impurity 5 is efficiently converted to the desired downstream intermediate.

Downstream Conversion of Indoxacarb Impurity 5 in the Main Synthetic Route

In the intended synthetic pathway, Indoxacarb Impurity 5 is converted to (S)-5-chloro-2-hydroxy-1-oxo-2,3-dihydro-1H-indene-2-carboxylate. [1][7]This is a crucial step that introduces a hydroxyl group, which is necessary for the subsequent formation of the oxadiazine ring of Indoxacarb. This transformation is typically achieved through an oxidation reaction.

Conclusion and Recommendations

Indoxacarb Impurity 5, or Methyl 5-Chloro-1-oxo-2,3-dihydro-1H-indene-2-carboxylate, is not a mere byproduct but a pivotal intermediate in the synthesis of Indoxacarb. Its formation is a well-defined step involving the alpha-acylation of 5-chloro-1-indanone. However, this key intermediate can also be diverted to form another impurity, IN-KG433, through a condensation reaction with a hydrazine derivative.

For researchers and process chemists, a thorough understanding of these competing pathways is critical. To minimize the formation of IN-KG433 and ensure a high yield of the final Indoxacarb product, the following are recommended:

• Strict Stoichiometric Control: Precise control over the amount of hydrazine derivatives used in the synthesis is crucial.

• Process Parameter Optimization: The reaction conditions for each step should be carefully optimized to favor the desired reaction and minimize side reactions.

• In-Process Controls: The implementation of in-process analytical techniques to monitor the consumption of reactants and the formation of intermediates and impurities can provide real-time control over the process.

• Purification of Intermediates: Ensuring the purity of each intermediate can prevent the carry-over of unreacted starting materials that could lead to impurity formation in subsequent steps.

By adhering to these principles, the formation of Indoxacarb Impurity 5 can be effectively managed, leading to a more robust and efficient synthesis of Indoxacarb.

References

• AERU. (2026, February 2). Indoxacarb (Ref: DPX KN128). University of Hertfordshire.
• Zhang, L., Zhang, J., & Sun, D. (2012). Improved Preparation of 5-Chloro-2-methoxycarbonyl-1-indanone for Total Synthesis of Indoxacarb. Asian Journal of Chemistry, 24(3), 1413-1414.
• ChemicalBook. (2025, December 31).
• ChemicalBook. (2023, April 23). 5-Chloro-1-oxo-2,3-dihydro-2-hydroxy-1H-indene-2-carboxylic acid methyl ester.
• Clinivex. Indoxacarb Impurity 5.
• Reaction Chemistry & Engineering (RSC Publishing). Efficient and convenient synthesis of methyl (S)-5-chloro-2-hydroxy-1-oxo-2,3-dihydro-1H-indene-2-carboxylate: a key intermediate for (S)-indoxacarb using aqueous TBHP as oxidant.
• Sriramchem. Indoxacarb Impurity 5.
• Pharmaffili
• INCHEM. INDOXACARB.
• Omsynth Lifesciences.
• PubChem. (S)-Indoxacarb metabolite IN-JT 333.
• PubChem. 1H-Indene-2-carboxylic acid, 5-chloro-2,3-dihydro-2-hydroxy-1-oxo-, methyl ester.

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An In-depth Technical Guide to Indoxacarb Impurity 5

A Comprehensive Review for Researchers, Scientists, and Drug Development Professionals

This guide provides a detailed technical overview of Indoxacarb Impurity 5, a significant related substance in the manufacturing and stability of the oxadiazine insecticide, Indoxacarb. As a Senior Application Scientist, this document synthesizes current scientific knowledge to offer practical insights into the chemistry, analysis, and control of this impurity.

Introduction to Indoxacarb and its Impurities

Indoxacarb is a potent, broad-spectrum insecticide that functions by blocking sodium channels in the nervous systems of target pests.[1][2][3] Its complex chemical structure and multi-step synthesis process can lead to the formation of various impurities.[3] These impurities, even at trace levels, can impact the efficacy, safety, and regulatory compliance of the final product. Therefore, a thorough understanding and control of these related substances are paramount.

Unveiling Indoxacarb Impurity 5: Chemical Identity and Properties

Indoxacarb Impurity 5 is chemically identified as methyl 7-chloro-2,5-dihydro-2-[[[4-(trifluoromethoxy)phenyl]amino]carbonyl]indeno[1,2-e][1][4][5]oxadiazine-4a(3H)-carboxylate.[4] It is also referred to in some literature and supplier catalogs as Indoxacarb Impurity 12, though it corresponds to the same chemical entity.[4]

Table 1: Physicochemical Properties of Indoxacarb Impurity 5

Property	Value	Source
CAS Number	144171-39-1	[4]
Molecular Formula	C20H15ClFN3O5	[4]
Molecular Weight	469.81 g/mol	[4]
IUPAC Name	methyl 7-chloro-2-[[4-(trifluoromethoxy)phenyl]carbamoyl]-3,5-dihydroindeno[1,2-e][1][4][5]oxadiazine-4a-carboxylate	[4]
Appearance	Solid	[4]
Purity (typical)	>95%	[4]

Below is a diagram illustrating the chemical structure of Indoxacarb Impurity 5.

Caption: Chemical structure of Indoxacarb Impurity 5.

Formation and Synthesis of Indoxacarb Impurity 5

While specific literature detailing the deliberate synthesis of Indoxacarb Impurity 5 is scarce, its formation is understood as a process-related impurity in the manufacturing of Indoxacarb. One source indicates that a related compound, Methyl 5-Chloro-1-oxo-2,3-dihydro-1H-indene-2-carboxylate, serves as an intermediate in the synthesis of IN-KG 433, another Indoxacarb impurity.[5] This suggests that Impurity 5 could arise from an incomplete reaction or a side reaction during the multi-step synthesis of the parent Indoxacarb molecule.

The general synthesis of Indoxacarb involves a multi-step organic synthesis, which provides multiple opportunities for impurity formation.[3][6] The formation of Impurity 5 is likely influenced by factors such as reaction conditions (temperature, pH, reaction time), the purity of starting materials and reagents, and the efficiency of purification steps.

Caption: Potential formation pathway of Indoxacarb Impurity 5.

Analytical Characterization and Detection

The detection and quantification of Indoxacarb Impurity 5 are critical for quality control. High-Performance Liquid Chromatography (HPLC) and Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS) are the most common and effective analytical techniques for this purpose.

High-Performance Liquid Chromatography (HPLC)

A robust HPLC method is essential for separating Indoxacarb from its impurities.

Table 2: Typical HPLC Parameters for Indoxacarb and Impurity Analysis

Parameter	Typical Conditions	Source
Column	ODS-C18 reversed-phase	[7]
Mobile Phase	Methanol and glacial acetic acid aqueous solution	[7]
Detection	UV at 230-300 nm	[7]
Column Temperature	30-50 °C	[7]
Flow Rate	1 mL/min	[7]

Experimental Protocol: HPLC Analysis of Indoxacarb Impurities

• Standard and Sample Preparation:

  • Accurately weigh and dissolve the Indoxacarb reference standard and the sample to be tested in a suitable solvent, such as methanol, to a known concentration.[8]

• Chromatographic System:

  • Use a validated HPLC system equipped with a C18 column and a UV detector.

  • Equilibrate the column with the mobile phase until a stable baseline is achieved.

• Injection and Analysis:

  • Inject equal volumes of the standard and sample solutions into the chromatograph.

  • Record the chromatograms and measure the peak areas.

• Calculation:

  • Calculate the percentage of Indoxacarb Impurity 5 in the sample by comparing its peak area to that of the reference standard.

Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS)

For lower detection limits and higher specificity, LC-MS/MS is the preferred method.

Table 3: Typical LC-MS/MS Parameters for Indoxacarb Analysis

Parameter	Typical Conditions	Source
Ionization Mode	Electrospray Ionization (ESI) Positive	[9]
MS/MS Transitions	Specific precursor and product ions for Indoxacarb and its impurities	[9]
Limit of Quantification (LOQ)	As low as 0.005 µg/g	[10]

The use of LC-MS/MS allows for the sensitive and selective detection of impurities, even in complex matrices.[10][11]

Caption: General analytical workflow for Indoxacarb impurity profiling.

Toxicological Profile and Risk Assessment

Currently, there is a lack of publicly available toxicological data specifically for Indoxacarb Impurity 5. Therefore, its potential risk is often inferred from the toxicological profile of the active ingredient, Indoxacarb, and other known impurities.

Indoxacarb itself has been classified as "not likely" to be a human carcinogen.[1] However, some studies have indicated potential for neurotoxicity at high doses and immunotoxicity.[1][12] The presence of impurities could potentially alter the toxicological profile of the final product.

Regulatory bodies such as the EPA and EFSA set strict limits for the levels of impurities in pesticide formulations.[13][14][15] While specific limits for Impurity 5 are not explicitly defined in publicly available documents, general guidelines for impurities in agrochemicals suggest they should be controlled to the lowest reasonably achievable levels. The European Union, for instance, has been progressively lowering the maximum residue levels (MRLs) for Indoxacarb in various commodities.[15]

Control Strategies

Effective control of Indoxacarb Impurity 5 requires a multi-faceted approach encompassing process optimization and robust analytical monitoring.

• Process Optimization: Careful control of reaction parameters during the synthesis of Indoxacarb is crucial to minimize the formation of Impurity 5. This includes optimizing temperature, pressure, reaction time, and the stoichiometry of reactants.

• Purification: Efficient purification techniques, such as recrystallization and chromatography, are necessary to remove Impurity 5 from the final product to meet regulatory specifications.

• Reference Standards: The availability of well-characterized reference standards for Indoxacarb Impurity 5 is essential for the accurate validation of analytical methods and for the routine monitoring of its presence in production batches.

Conclusion and Future Perspectives

Indoxacarb Impurity 5 is a critical process-related impurity in the manufacturing of Indoxacarb. While its chemical structure and analytical detection methods are relatively well-established, there remain significant gaps in the understanding of its specific formation mechanisms and toxicological profile.

Future research should focus on:

• Elucidating the precise reaction pathways that lead to the formation of Indoxacarb Impurity 5.

• Conducting comprehensive toxicological studies to accurately assess its potential health risks.

• Developing more specific and sensitive analytical methods for its routine detection and quantification.

A deeper understanding of Indoxacarb Impurity 5 will enable the development of more effective control strategies, ensuring the continued safety and efficacy of Indoxacarb-based products.

References

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• Environmental Protection Agency (EPA). Pesticides - Fact Sheet for Indoxacarb. [Link]

• INCHEM. INDOXACARB. [Link]

• Federal Register. Indoxacarb; Pesticide Tolerances. [Link]

• Beyond Pesticides. ChemicalWatch Factsheet. [Link]

• Food and Agriculture Organization of the United Nations. INDOXACARB EVALUATION. [Link]

• Institute of Ethiopian Standards. ES 6801:2021 - Pesticides Indoxacarb Specification. [Link]

• AGRINFO Platform. Maximum residue levels for indoxacarb. [Link]

• ACS Publications. Enantioselective Degradation and Enantiomerization of Indoxacarb in Soil. [Link]

• PMC. Indoxacarb interaction alters immunotoxic and genotoxic potential of endotoxin. [Link]

• Egyptian Journal of Chemistry. Analytical method for identification and determination of indoxacarb content in Suspension concentrate SC pesticide formulations. [Link]

• Frontiers. Persistence and Exposure Assessment of Insecticide Indoxacarb Residues in Vegetables. [Link]

• PMC. Studies on Dissipations and Residues of Indoxacarb under Different Field and Environmental Conditions. [Link]

• Google Patents.

• MDPI. Optimization of an Analytical Method for Indoxacarb Residues in Fourteen Medicinal Herbs Using GC–μECD, GC–MS/MS and LC–MS/MS. [Link]

• ResearchGate. Method Development and Validation for Determination of Indoxacarb Using LC-ESI-MS/MS and Its Dissipation Kinetics in Pigeonpea. [Link]

• Google Patents.

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• MDPI. Characterization of Indoxacarb Resistance in the Fall Armyworm: Selection, Inheritance, Cross-Resistance, Possible Biochemical Mechanisms, and Fitness Costs. [Link]

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The Unseen Variable: A Technical Guide to the Role of Indoxacarb Impurity 5 in Pesticide Formulation

Abstract: In the intricate world of agrochemical manufacturing, the efficacy and safety of a pesticide product are defined not only by the active ingredient but also by the unseen components within its formulation. This guide delves into the critical role of a specific manufacturing byproduct, Indoxacarb Impurity 5 (CAS 65738-56-9), providing an in-depth analysis for researchers, formulation chemists, and regulatory professionals. We will explore its chemical identity, potential pathways of formation during Indoxacarb synthesis, its impact on product quality, and the analytical methodologies required for its precise control. This document serves as a comprehensive technical resource, underscoring the necessity of rigorous impurity profiling to ensure the stability, toxicological integrity, and field performance of Indoxacarb-based crop protection solutions.

Introduction to Indoxacarb and the Imperative of Purity

Indoxacarb is a potent oxadiazine insecticide valued for its unique mode of action, which involves blocking voltage-gated sodium channels in the nervous systems of target pests.[1][2] This mechanism provides effective control against a broad spectrum of lepidopteran larvae in numerous crops.[1][3] Commercial Indoxacarb is primarily the S-enantiomer, which is the insecticidally active form.[2][4] The technical grade active ingredient (TGAI) used in formulations is a complex mixture resulting from a multi-step chemical synthesis.[5][6]

Within this synthesis, the formation of unintended byproducts is inevitable. These "impurities," while often present in minute quantities, are not inert. They can significantly influence the final product's physicochemical properties, toxicological profile, and stability.[7] Federal and international regulations, such as those from the EPA and FAO, mandate the identification and control of any impurity present at or above 0.1% (1 g/kg).[8][9] Therefore, understanding the identity and behavior of each impurity is a cornerstone of responsible pesticide development and manufacturing.

This guide focuses specifically on Indoxacarb Impurity 5 , a known intermediate and process impurity in Indoxacarb production.

Chemical Identity and Profile of Indoxacarb Impurity 5

Indoxacarb Impurity 5 is chemically identified as Methyl 5-Chloro-1-oxo-2,3-dihydro-1H-indene-2-carboxylate .[10] It is a distinct chemical entity with its own set of properties that differentiate it from the final Indoxacarb active ingredient.

Property	Indoxacarb Impurity 5	Indoxacarb (Active Ingredient)
IUPAC Name	Methyl 5-chloro-1-oxo-2,3-dihydro-1H-indene-2-carboxylate	(S)-methyl 7-chloro-2,5-dihydro-2-[[(methoxycarbonyl)[4-(trifluoromethoxy)phenyl]amino]carbonyl]indeno[1,2-e][11][12][13]oxadiazine-4a(3H)-carboxylate
CAS Number	65738-56-9[10]	173584-44-6[14]
Molecular Formula	C₁₁H₉ClO₃[10]	C₂₂H₁₇ClF₃N₃O₇[14]
Molecular Weight	224.64 g/mol [10]	527.84 g/mol [14]
Structural Role	A key intermediate in the synthesis of the indanone portion of Indoxacarb and a precursor to other impurities like IN-KG433.[4][10]	The final, insecticidally active molecule.

The Genesis of Impurity 5: A Synthetic Perspective

The presence of Indoxacarb Impurity 5 in the final technical material is a direct consequence of the manufacturing process. The synthesis of Indoxacarb is a complex sequence involving the construction of the indanone core followed by its condensation with other reagents to form the oxadiazine ring system.[5][6]

Impurity 5 is an unreacted intermediate from the early stages of this synthesis. Its formation can be attributed to incomplete reactions or side reactions during the creation of the indanone moiety. Furthermore, this compound is a known synthetic precursor to another Indoxacarb impurity, IN-KG433, which is an oxadiazine ring-opened metabolite.[4][10] The persistence of Impurity 5 in the final TGAI signals a potential for downstream formation of other impurities and indicates a need for process optimization.

Below is a conceptual diagram illustrating the potential point of origin for Indoxacarb Impurity 5 within a generalized synthetic pathway.

Caption: Origin of Indoxacarb Impurity 5 during synthesis.

Impact on Pesticide Formulation and Product Quality

The presence of Indoxacarb Impurity 5, even at low levels, can have cascading effects on the final formulated product. These impacts span stability, toxicology, and potentially efficacy.

• Formulation Stability: Pesticide formulations are carefully balanced systems.[11][12] The introduction of an unintended component like Impurity 5 can disrupt this balance. Its functional groups could interact with formulants (solvents, emulsifiers, stabilizers), leading to physical instability such as crystal growth, phase separation, or reduced shelf-life.[11][15]

• Toxicological Profile: Every chemical entity possesses a unique toxicological profile. While the active ingredient Indoxacarb has been extensively studied[2][4], the specific toxicology of Impurity 5 is not as well-documented in public literature. Regulatory agencies require that any impurity of potential toxicological concern be assessed.[16][17] Its presence necessitates a toxicological evaluation to ensure it does not contribute to adverse effects in non-target organisms or humans. The term "inert ingredient" is a legal definition and does not mean non-toxic.[7][11]

• Efficacy and Resistance: While Impurity 5 is not insecticidally active, its presence dilutes the concentration of the active S-enantiomer. More critically, certain impurities can sometimes interact with the target site or metabolic pathways in pests, though this is less common. A consistent and pure active ingredient is crucial for predictable field performance and managing insect resistance.[14]

Analytical Control: Detection and Quantification Protocol

To control Indoxacarb Impurity 5, a robust, validated analytical method is essential. High-Performance Liquid Chromatography (HPLC) is the method of choice for separating and quantifying non-volatile impurities in technical pesticide materials.[8][18][19]

Experimental Protocol: HPLC-UV Analysis of Indoxacarb Impurity 5

This protocol provides a standardized workflow for the quantification of Impurity 5 in a technical Indoxacarb sample.

Objective: To separate and quantify Indoxacarb Impurity 5 from the Indoxacarb active ingredient and other process impurities.

Materials:

• Indoxacarb Technical Sample

• Indoxacarb Impurity 5 Certified Reference Standard (CAS 65738-56-9)

• Acetonitrile (HPLC Grade)

• Deionized Water (18 MΩ·cm)

• Acetic Acid (Glacial, HPLC Grade)

• Volumetric flasks, pipettes, and autosampler vials

• HPLC system with a Diode Array Detector (DAD) or UV detector and a C18 reversed-phase column (e.g., 4.6 x 150 mm, 3.5 µm).[18]

Methodology:

• Standard Preparation:

  • Accurately weigh approximately 10 mg of the Indoxacarb Impurity 5 reference standard into a 100 mL volumetric flask.

  • Dissolve and dilute to volume with acetonitrile to create a 100 µg/mL primary stock solution.

  • Perform serial dilutions to prepare a set of calibration standards ranging from 0.1 µg/mL to 10 µg/mL.

• Sample Preparation:

  • Accurately weigh approximately 100 mg of the Indoxacarb technical sample into a 100 mL volumetric flask.

  • Dissolve and dilute to volume with acetonitrile. This yields a nominal concentration of 1000 µg/mL.

  • Place the solution in an ultrasonic bath for 5 minutes to ensure complete dissolution.[19]

  • Filter an aliquot through a 0.45 µm syringe filter into an autosampler vial.

• Chromatographic Conditions:

  • Column: ODS-C18 reversed-phase, 4.6 x 150 mm, 3.5 µm[18]

  • Mobile Phase: A gradient of (A) 0.1% Acetic Acid in Water and (B) Acetonitrile.

  • Gradient Program: Start at 50% B, ramp to 95% B over 15 minutes, hold for 5 minutes, return to 50% B and equilibrate for 5 minutes.

  • Flow Rate: 1.0 mL/min[18]

  • Column Temperature: 30 °C

  • Detection Wavelength: 280 nm (or optimal wavelength determined by DAD analysis of the impurity)[18]

  • Injection Volume: 10 µL

• Data Analysis:

  • Generate a calibration curve by plotting the peak area of Impurity 5 versus its concentration for the standard solutions.

  • Identify and integrate the peak corresponding to Impurity 5 in the sample chromatogram based on its retention time.

  • Quantify the amount of Impurity 5 in the sample using the calibration curve.

  • Calculate the percentage (w/w) of the impurity in the original technical sample.

Caption: Analytical workflow for quantifying Indoxacarb Impurity 5.

Manufacturing Control and Regulatory Compliance

The control of Indoxacarb Impurity 5 is achieved through rigorous optimization of the manufacturing process. Key strategies include:

• Reaction Stoichiometry: Precise control over the molar ratios of reactants in the formation of the indanone ring to drive the reaction to completion.

• Temperature and Time: Optimizing reaction temperature and duration to maximize the yield of the desired intermediate while minimizing the formation of byproducts.

• Purification: Implementing effective crystallization and washing steps post-synthesis to selectively remove Impurity 5 and other unwanted compounds from the TGAI.

From a regulatory standpoint, manufacturers must establish and adhere to strict specifications for the technical material.[8] This involves setting an upper limit for Indoxacarb Impurity 5, which must be supported by batch analysis data and toxicological risk assessments.[2][20][21] Adherence to these limits, as overseen by bodies like the EPA in the United States and EFSA in Europe, ensures a consistent and safe product enters the market.[17][21][22]

Conclusion

Indoxacarb Impurity 5, or Methyl 5-Chloro-1-oxo-2,3-dihydro-1H-indene-2-carboxylate, is more than a minor byproduct; it is a critical quality attribute in the production of Indoxacarb. As an unreacted intermediate, its presence in the final TGAI can compromise formulation stability and introduce toxicological uncertainties. Its control is therefore not merely a matter of chemical purity but a fundamental aspect of product safety, performance, and regulatory compliance. Through diligent process chemistry, advanced analytical oversight, and a comprehensive understanding of its potential impacts, manufacturers can effectively manage this impurity, ensuring the consistent quality and reliability of Indoxacarb-based insecticides for global agriculture.

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Unraveling the Genesis of Impurities in Indoxacarb Synthesis: A Technical Guide

Foreword: The Imperative of Purity in Agrochemicals

In the realm of modern crop protection, the efficacy and safety of an active ingredient are intrinsically linked to its purity. Indoxacarb, a potent oxadiazine insecticide, is no exception. Its unique mode of action, blocking sodium channels in the nervous systems of target pests, has rendered it an invaluable tool for farmers worldwide. However, the multi-step synthesis of this complex molecule is a journey fraught with potential pitfalls, where deviations from optimized conditions can lead to the formation of a spectrum of impurities. These unintended chemical entities can not only diminish the product's potency but also introduce unforeseen toxicological and environmental risks. This guide provides a deep dive into the origins of impurities in Indoxacarb synthesis, offering a comprehensive overview for researchers, process chemists, and quality control specialists. We will dissect the synthetic pathway, illuminate the mechanisms of impurity formation, and discuss strategies for their mitigation and control, thereby ensuring the integrity and safety of the final product.

The Synthetic Landscape of Indoxacarb

The commercial synthesis of Indoxacarb, particularly the insecticidally active (S)-enantiomer, is a sophisticated process. While various routes have been developed, a common and illustrative pathway begins with 5-chloro-1-indanone. Understanding this pathway is the first step in identifying potential sources of impurities.

A key intermediate in this process is 5-Chloro-2-methoxycarbonyl-1-indanone, which is crucial for building the core structure of the Indoxacarb molecule[1][2][3]. The synthesis has evolved from producing a racemic mixture to an enantioselective process that enriches the desired (S)-enantiomer, a critical development as the (R)-enantiomer is insecticidally inactive[4][5].

A Generalized Synthetic Scheme:

The synthesis can be broadly outlined in the following stages:

• Formation of the Indanone Core: The synthesis often starts with the acylation of chlorobenzene in a Friedel-Crafts reaction to produce 3-chloro-β-phenylpropionic acid, which is then cyclized to 5-chloro-1-indanone[1][6].

• Introduction of the Carbomethoxy Group: 5-chloro-1-indanone is then reacted with a source of a carbomethoxy group, such as dimethyl carbonate, to yield 5-chloro-2-methoxycarbonyl-1-indanone[1][2].

• Asymmetric Hydroxylation: A crucial step in the modern synthesis of (S)-Indoxacarb is the enantioselective hydroxylation of the 5-chloro-2-methoxycarbonyl-1-indanone intermediate. This is often achieved using a chiral catalyst to produce (S)-5-chloro-2-hydroxy-1-oxo-2,3-dihydro-1H-indene-2-carboxylate[4][7].

• Formation of the Oxadiazine Ring: The hydroxylated intermediate is then reacted with a hydrazine derivative, followed by cyclization to form the characteristic oxadiazine ring system of Indoxacarb[8][9].

• Final Condensation: The final step involves the condensation of the oxadiazine intermediate with a substituted phenyl isocyanate derivative, N-[chlorocarbonyl][4-(trifluoromethoxy)phenyl]aminocarboxylic acid methyl ester, to yield Indoxacarb[10].

Each of these stages presents a unique set of challenges and potential for the formation of impurities.

A Taxonomy of Impurities in Indoxacarb Synthesis

Impurities in technical grade Indoxacarb can be broadly categorized based on their origin:

• Process-Related Impurities: These are substances that are formed as by-products or side-products during the synthesis. They include isomers, products of incomplete reactions, and compounds resulting from side reactions of starting materials, intermediates, or reagents.

• Starting Material and Intermediate-Related Impurities: Unreacted starting materials or intermediates that carry through the process to the final product.

• Reagent-Related Impurities: Impurities originating from the reagents used in the synthesis.

• Degradation Products: These are formed by the degradation of Indoxacarb itself, either during the final stages of manufacturing, purification, or storage.

Process-Related Impurities

In the synthesis of (S)-Indoxacarb, the most significant impurity is often its inactive (R)-enantiomer. The initial commercial production of Indoxacarb yielded a racemic mixture[5]. Subsequent advancements in asymmetric synthesis, particularly the enantioselective hydroxylation step, have significantly enriched the S-isomer content to ratios of approximately 3:1 (S:R) or even higher in modern processes[4][5]. However, achieving 100% enantioselectivity is challenging, and the R-enantiomer remains a key impurity to monitor and control.

Causality: The presence of the R-enantiomer is a direct consequence of the stereoselectivity of the asymmetric synthesis step. The choice of chiral catalyst and reaction conditions are critical in maximizing the yield of the desired S-enantiomer[4][7].

Control Strategies:

• Optimization of Asymmetric Synthesis: Fine-tuning the chiral catalyst system and reaction parameters (temperature, solvent, reaction time) is paramount to enhancing enantioselectivity[4][11][12].

• Chiral Purification: Techniques such as chiral chromatography or preferential crystallization can be employed to separate the enantiomers and enrich the S-isomer content in the final product[13]. Recrystallization from specific solvents like acetonitrile or alcohols has been shown to be effective in separating the S-isomer from the racemic mixture[13].

The presence of a chlorine atom on the indanone ring makes the molecule susceptible to dechlorination, particularly during steps involving catalytic hydrogenation. This can lead to the formation of an Indoxacarb analogue lacking the chloro-substituent.

Causality: Hydrogenation steps, if not carefully controlled, can lead to the reductive cleavage of the carbon-chlorine bond. The choice of catalyst, hydrogen pressure, and temperature are critical factors.

Control Strategies:

• Catalyst Selection: Utilizing catalysts with lower dehalogenation activity.

• Process Parameter Control: Careful control of hydrogen pressure, temperature, and reaction time to favor the desired reduction without affecting the C-Cl bond.

The formation of the oxadiazine ring and the final condensation step are complex reactions that can generate various by-products.

Causality: Incomplete reactions, side reactions of the reactive intermediates, or the presence of moisture can lead to the formation of various impurities. For example, in the cyclization step to form the oxadiazine ring, the hydrazone intermediate can be susceptible to hydrolysis back to the corresponding ketone if water is present[9]. The use of condensing agents can also introduce by-products if not completely removed[14].

Control Strategies:

• Anhydrous Conditions: Ensuring strictly anhydrous conditions during moisture-sensitive steps is crucial.

• Stoichiometry Control: Precise control over the stoichiometry of reactants minimizes unreacted starting materials and side reactions.

• Purification of Intermediates: Purifying key intermediates before proceeding to the next step can prevent the carry-over of impurities.

Degradation Products

Indoxacarb can degrade under certain conditions, leading to the formation of impurities. The primary degradation pathways include hydrolysis and photolysis.

Indoxacarb is susceptible to hydrolysis, particularly under neutral to alkaline conditions. Two significant hydrolysis products are IN-JT333 and IN-KG433.

• IN-JT333 (N-decarbomethoxylated Indoxacarb): This metabolite is formed by the hydrolysis of the carbomethoxy group from the amino nitrogen of the trifluoromethoxyphenyl moiety[15]. It is also a known metabolite in insects and is actually more toxic than Indoxacarb itself[16]. Its presence as an impurity in the technical material is therefore of significant concern.

  • Chemical Structure of IN-JT333:

    • IUPAC Name: methyl (4aS)-7-chloro-2-[[4-(trifluoromethoxy)phenyl]carbamoyl]-3,5-dihydroindeno[1,2-e][4][8][15]oxadiazine-4a-carboxylate[17][18][19]

    • Molecular Formula: C20H15ClF3N3O5[17][19]

• IN-KG433 (Ring-Opened Metabolite): This impurity is formed through the cleavage of the oxadiazine ring[15][20]. The formation of this and other degradation products is influenced by pH, with hydrolysis being more rapid in alkaline conditions.

Causality: The presence of water and elevated pH can catalyze the hydrolysis of the ester and amide linkages within the Indoxacarb molecule.

Control Strategies:

• pH Control: Maintaining a slightly acidic to neutral pH during work-up and storage can significantly reduce hydrolysis.

• Drying: Thorough drying of the final product to a low moisture content is essential for long-term stability[21].

• Proper Storage: Storing the final product in a cool, dry place away from alkaline substances.

Indoxacarb can also degrade upon exposure to light, leading to a complex mixture of photoproducts[5].

Causality: The energy from UV light can induce photochemical reactions, leading to the cleavage and rearrangement of the Indoxacarb molecule.

Control Strategies:

• Protection from Light: Manufacturing and storage areas should be protected from direct sunlight and UV radiation.

• Opaque Packaging: Using light-protective packaging for the final product.

Analytical Methodologies for Impurity Profiling

A robust analytical program is the cornerstone of quality control in Indoxacarb production. A combination of chromatographic and spectroscopic techniques is typically employed for the identification, quantification, and monitoring of impurities.

High-Performance Liquid Chromatography (HPLC)

HPLC is the workhorse for Indoxacarb analysis.

• Reverse-Phase HPLC: This is commonly used for the routine analysis of Indoxacarb and its non-chiral impurities. A C18 column is often employed with a mobile phase consisting of a mixture of acetonitrile or methanol and water, often with a pH modifier like formic or acetic acid[22][23][24]. Detection is typically achieved using a Diode-Array Detector (DAD) or a UV detector[23].

• Chiral HPLC: To separate and quantify the (S) and (R)-enantiomers, a chiral stationary phase is necessary. Columns such as Chiralpak AD-RH are effective for this purpose[25].

Liquid Chromatography-Mass Spectrometry (LC-MS/MS)

For highly sensitive and selective analysis, especially for trace-level impurities and for structure elucidation, LC-MS/MS is the method of choice[22][25][26][27]. It provides both chromatographic separation and mass spectrometric identification, allowing for the confident identification of known and unknown impurities.

Experimental Protocol: A General HPLC Method for Indoxacarb Impurity Profiling

• Instrumentation: A high-performance liquid chromatograph equipped with a UV/DAD detector and a C18 reverse-phase column (e.g., 4.6 mm x 250 mm, 5 µm).

• Mobile Phase: A gradient elution using a mixture of Mobile Phase A (e.g., 0.1% formic acid in water) and Mobile Phase B (e.g., acetonitrile). The gradient program should be optimized to achieve good separation of all known impurities from the main Indoxacarb peak.

• Flow Rate: Typically 1.0 mL/min.

• Column Temperature: Maintained at a constant temperature, for example, 30 °C.

• Detection Wavelength: The UV detector should be set to a wavelength where both Indoxacarb and its impurities have significant absorbance, for instance, 280 nm.

• Sample Preparation: Accurately weigh a known amount of the technical Indoxacarb sample and dissolve it in a suitable solvent (e.g., acetonitrile) to a known concentration.

• Standard Preparation: Prepare standard solutions of Indoxacarb and any available impurity reference standards at known concentrations.

• Analysis: Inject the sample and standard solutions into the HPLC system and record the chromatograms.

• Quantification: Identify the impurity peaks by comparing their retention times with those of the reference standards. Quantify the impurities using the external standard method based on the peak areas.

Data Summary and Visualization

Table 1: Key Impurities in Indoxacarb Synthesis

Impurity Name/Type	Origin	Formation Mechanism	Typical Control Strategy
(R)-Enantiomer	Process-Related (Isomer)	Incomplete enantioselectivity in asymmetric synthesis.	Optimization of chiral catalyst and reaction conditions; Chiral purification.
Dechlorinated Indoxacarb	Process-Related (By-product)	Reductive cleavage of the C-Cl bond during hydrogenation.	Catalyst selection; Control of hydrogenation parameters.
IN-JT333	Degradation (Hydrolysis)	Hydrolysis of the carbomethoxy group from the amide nitrogen.	pH control during work-up and storage; Thorough drying.
IN-KG433	Degradation (Hydrolysis)	Hydrolytic cleavage of the oxadiazine ring.	pH control during work-up and storage; Anhydrous conditions.
Unreacted Intermediates	Starting Material/Intermediate	Incomplete reaction conversion.	Stoichiometry control; Optimization of reaction conditions.

Diagrams of Key Processes

Caption: A simplified workflow of the (S)-Indoxacarb synthesis.

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Protocols & Analytical Methods

Advanced Analytical Method Development for Indoxacarb Impurity 5 (IN-JT333)

Executive Summary & Scientific Rationale

Target Analyte: Indoxacarb Impurity 5 (CAS: 144171-39-1) Chemical Identity: Methyl 7-chloro-2,5-dihydro-2-[[[4-(trifluoromethoxy)phenyl]amino]carbonyl]indeno[1,2-e][1,3,4]oxadiazine-4a(3H)-carboxylate.[1][2] Common Designation: Metabolite IN-JT333 (N-decarbomethoxy indoxacarb).

This application note details the development of a stability-indicating High-Performance Liquid Chromatography (HPLC) method for the quantification of Impurity 5 , a critical degradation product and metabolite of Indoxacarb.

The Challenge: Hydrophobic Resolution

Indoxacarb is a highly lipophilic oxadiazine insecticide (LogP ~4.65).[3] Impurity 5 arises from the hydrolysis of the N-methoxycarbonyl group.[3] While structurally similar, the loss of the carbomethoxy moiety exposes a secondary amine/amide functionality, altering the pKa and polarity.[3] The analytical challenge lies in resolving this slightly more polar impurity from the massive parent peak and potential enantiomers (R-Indoxacarb) without excessive run times or peak tailing.[3]

Strategic Approach

We utilize a C18 High-Strength Silica (HSS) stationary phase. Unlike standard C18 columns, HSS technology provides increased retention for polar-embedded impurities and superior peak shape for bases, which is crucial given the exposed nitrogen in Impurity 5.

Chemical Mechanism & Degradation Pathway[4][5]

Understanding the formation of Impurity 5 is essential for forced degradation studies.[3] The pathway involves the hydrolytic cleavage of the carbamate ester bond attached to the amino nitrogen.[3]

Visualization: Degradation Pathway

The following diagram illustrates the transformation of Indoxacarb to Impurity 5 (IN-JT333) via hydrolysis.[4]

Figure 1: Hydrolytic degradation pathway of Indoxacarb yielding Impurity 5 (IN-JT333).[5]

Experimental Protocol

Reagents and Materials[1][3][8][9][10][11][12]

• Reference Standard: Indoxacarb Impurity 5 (IN-JT333), >98% purity (e.g., LGC Standards or equivalent).

• Solvents: Acetonitrile (HPLC Grade), Milli-Q Water, Formic Acid (98%).

• Column: Waters ACQUITY UPLC HSS T3 C18, 1.8 µm, 2.1 x 100 mm (or HPLC equivalent: Agilent Zorbax SB-C18, 5 µm, 4.6 x 250 mm).

Chromatographic Conditions

This method uses a gradient elution to sharpen the peak of the more polar Impurity 5 while eluting the highly retained parent compound efficiently.[3]

Parameter	Specification	Rationale
Detector	UV-Vis / PDA at 310 nm	Indoxacarb and Impurity 5 share an indeno-oxadiazine chromophore with max absorbance ~310 nm, minimizing interference from non-conjugated solvents.
Column Temp	40°C	Elevated temperature reduces backpressure and improves mass transfer for the bulky oxadiazine structure.[3]
Flow Rate	1.0 mL/min (HPLC) / 0.4 mL/min (UPLC)	Optimized for Van Deemter minima of the respective particle size.[3]
Injection Vol	10 µL	Sufficient sensitivity for trace impurity analysis (LOQ level).[3]
Mobile Phase A	0.1% Formic Acid in Water	Acidic pH suppresses ionization of the oxadiazine nitrogen, preventing peak tailing.[3]
Mobile Phase B	Acetonitrile	Stronger solvent strength required to elute the lipophilic parent.[3]

Gradient Program (Standard HPLC)

Note: Impurity 5 typically elutes before Indoxacarb due to higher polarity.[3]

Time (min)	% Mobile Phase A	% Mobile Phase B	Event
0.0	60	40	Initial equilibration
15.0	10	90	Gradient ramp to elute Impurity 5 and Parent
20.0	10	90	Hold to flush highly lipophilic dimers
20.1	60	40	Return to initial
25.0	60	40	Re-equilibration

Standard Preparation Workflow

• Stock Solution: Dissolve 10 mg of Impurity 5 standard in 10 mL of Acetonitrile (1000 ppm). Sonicate for 5 mins to ensure complete dissolution (critical due to low water solubility).

• Working Standard: Dilute Stock to 10 ppm using Mobile Phase A:B (50:50).

• System Suitability Solution: Mix Indoxacarb Parent (500 ppm) spiked with Impurity 5 (5 ppm) to demonstrate resolution.

Method Validation & Performance Criteria

To ensure the method is "self-validating" as per Part 2 requirements, the following system suitability parameters must be met before every sample set.

System Suitability Specifications

Parameter	Acceptance Criteria	Scientific Justification
Resolution (Rs)	> 2.0 between Impurity 5 and Parent	Ensures accurate integration of the small impurity peak tailing into the large parent peak.
Tailing Factor (T)	< 1.5 for Impurity 5	Indicates minimal secondary interactions with residual silanols on the column.[3]
% RSD (Area)	< 2.0% (n=6 injections)	Confirms precision of the injector and pump stability.
Signal-to-Noise	> 10 for LOQ solution	Verifies sensitivity limits for trace quantification.

Analytical Logic Flow

The following flowchart guides the analyst through the decision-making process during method execution.

Figure 2: Operational logic flow for Indoxacarb Impurity 5 analysis.

Critical Discussion: Relative Response Factors (RRF)

Expert Insight: Impurity 5 (IN-JT333) lacks the carbonyl group present in the parent.[3] While the UV absorption at 310 nm is dominated by the indeno-oxadiazine core (which remains intact), the molar extinction coefficient (

) may differ slightly.

• Protocol: Do not assume an RRF of 1.0.

• Determination: Prepare equimolar solutions of Parent and Impurity 5.

• Formula:

• Typical Value: Literature suggests the RRF for IN-JT333 is approximately 0.92 - 1.05 relative to Indoxacarb, but this must be experimentally verified during validation.

References

• FAO/WHO Joint Meeting on Pesticide Residues (JMPR). (2005).[3] Indoxacarb: Residue Analysis and Toxicological Evaluation. Retrieved from [Link]

• U.S. Environmental Protection Agency (EPA). (2000).[3][6] Pesticide Fact Sheet: Indoxacarb. Retrieved from [Link]

• CIPAC. (2020).[3] Indoxacarb Handbook 15 - Analysis of Technical and Formulated Products. Retrieved from [Link]

Sources

• 1. pharmaffiliates.com [pharmaffiliates.com]
• 2. fao.org [fao.org]
• 3. esjpesticides.org.eg [esjpesticides.org.eg]
• 4. inchem.org [inchem.org]
• 5. piat.org.nz [piat.org.nz]
• 6. files.aptuitivcdn.com [files.aptuitivcdn.com]

High-Sensitivity Quantitation and Impurity Profiling of Indoxacarb and its Metabolites via LC-MS/MS

Executive Summary

This application note details a robust protocol for the analysis of Indoxacarb (DPX-KN128), its bioactive metabolite IN-JT333 (DCJW), and associated impurities in complex matrices. Unlike generic pesticide screens, this guide addresses the specific challenges of Indoxacarb analysis: its optical isomerism (S-isomer activity), the "pro-insecticide" metabolic conversion, and the stability of the oxadiazine ring.

The method utilizes a modified QuEChERS extraction coupled with high-performance liquid chromatography-tandem mass spectrometry (LC-MS/MS) operating in Multiple Reaction Monitoring (MRM) mode.

Part 1: Chemical Intelligence & Stability

The "Pro-Insecticide" Mechanism

Indoxacarb is unique among sodium channel blockers. It is a pro-insecticide , meaning the parent compound (Indoxacarb) acts as a precursor.[1] Upon ingestion by the insect, it is hydrolyzed (via esterase/amidase) into the N-decarbomethoxyllated metabolite IN-JT333 (DCJW) .[1]

• Indoxacarb (Parent): Moderate sodium channel blocking.

• IN-JT333 (Metabolite): Potent sodium channel blocker (10-100x more active than parent).

Isomerism and Impurities

Commercial Indoxacarb is often a mixture of enantiomers.

• S-Isomer (DPX-KN128): The active insecticidal component.[1][2]

• R-Isomer (DPX-KN127): Inactive impurity.[1][2]

• Degradation: The oxadiazine ring is susceptible to hydrolysis under alkaline conditions, leading to ring-opened impurities (e.g., IN-KG433).

Pathway Visualization

The following diagram illustrates the metabolic activation and degradation pathways that the analyst must monitor.

Figure 1: Metabolic activation of Indoxacarb to DCJW and potential degradation pathways.[3]

Part 2: Sample Preparation Protocol (Modified QuEChERS)

Objective: Extract Indoxacarb and IN-JT333 from high-water content matrices (fruits/vegetables) while minimizing matrix effects.

Reagents

• Extraction Solvent: Acetonitrile (LC-MS Grade).

• Salts: Anhydrous MgSO4, NaCl.

• dSPE Clean-up: Primary Secondary Amine (PSA) and C18.

Step-by-Step Methodology

• Homogenization: Weigh 10.0 g of homogenized sample into a 50 mL centrifuge tube.

• Extraction: Add 10 mL of Acetonitrile (ACN) .

  • Note: ACN is preferred over Ethyl Acetate for LC-MS applications due to better compatibility with ESI sources.

• Agitation: Vortex for 1 minute to ensure solvent interaction.

• Partitioning: Add QuEChERS salt packet (4 g MgSO4, 1 g NaCl).

  • Critical: Add salts after the solvent to prevent agglomeration.

  • Why? MgSO4 drives water out; NaCl controls polarity to force phase separation.

• Centrifugation: Centrifuge at 4,000 rpm for 5 minutes.

• Dispersive SPE (Clean-up):

  • Transfer 1 mL of supernatant to a dSPE tube containing 25 mg PSA and 150 mg MgSO4 .

  • Add 25 mg C18 if the sample is high in lipids (e.g., avocado, nuts).

  • Why PSA? Removes sugars, fatty acids, and organic acids that cause ion suppression.

• Final Spin: Vortex and centrifuge at 10,000 rpm for 2 minutes.

• Filtration: Filter supernatant through a 0.2 µm PTFE filter into an autosampler vial.

Part 3: LC-MS/MS Methodology

Objective: Separate Indoxacarb from its metabolites and quantify using specific mass transitions.

Chromatographic Conditions (LC)

• Column: C18 Reverse Phase (e.g., Agilent ZORBAX Eclipse Plus C18 or Ace Excel 2 C18-AR), 100mm x 2.1mm, 1.8 µm or 3.0 µm.

• Mobile Phase A: 5 mM Ammonium Formate + 0.1% Formic Acid in Water.

  • Causality: Ammonium formate promotes [M+NH4]+ adducts, but Formic Acid ensures protonation [M+H]+. For Indoxacarb, 0.1% Formic Acid alone is often sufficient to generate the [M+H]+ species (m/z 528).

• Mobile Phase B: Acetonitrile (or Methanol).

• Flow Rate: 0.3 - 0.4 mL/min.

• Injection Volume: 2 - 5 µL.

Mass Spectrometry Parameters (MS/MS)

• Ionization: Electrospray Ionization (ESI) – Positive Mode .

• Source Temp: 350°C - 400°C.

• Capillary Voltage: 3.5 - 4.5 kV.

MRM Transition Table

The following transitions are critical for distinguishing the parent from the active metabolite.

Analyte	Precursor Ion (m/z)	Product Ion (Quant)	Product Ion (Qual)	Collision Energy (V)	Structure Note
Indoxacarb	528.1 [M+H]+	203.0	150.1	20 - 30	Loss of carbomethoxy group
IN-JT333 (DCJW)	470.2 [M+H]+	267.1	207.1	15 - 25	N-decarbomethoxyllated
IN-MP819	470.2 [M+H]+	238.1	205.9	20 - 30	Isomeric metabolite

Note: Collision energies are instrument-dependent and should be optimized (typically ±5V).

Part 4: Analytical Workflow & Impurity Logic

To ensure data integrity, the analytical workflow must account for "false positives" arising from in-source fragmentation. Indoxacarb (528) can fragment in the source to mimic DCJW (470).

Self-Validating Step: Chromatographic separation is essential. Indoxacarb typically elutes later than DCJW on a C18 column due to the lipophilic carbomethoxy group. Do not rely on mass alone.

Figure 2: Analytical workflow with built-in logic check for retention time (RT) verification.

Advanced Note: Chiral Separation

If the study requires distinguishing the active S-isomer from the inactive R-isomer (e.g., for patent defense or efficacy studies), a standard C18 column is insufficient.

• Required Column: Chiralpak AD-RH or Chiralpak IA.

• Mobile Phase: Acetonitrile/Water (Reversed-phase mode).

• Observation: The S-isomer typically degrades faster in environmental matrices, altering the enantiomeric ratio (ER) over time.

Part 5: Validation Criteria (SANTE Guidelines)

To ensure this protocol meets regulatory standards (e.g., SANTE/11312/2021), the following criteria must be met:

• Retention Time: The analyte RT must match the standard within ±0.1 min.

• Ion Ratio: The ratio of Quant/Qual ions must be within ±30% of the standard.

• Linearity: R² > 0.99 over the range of 0.005 – 1.0 mg/kg.

• Recovery: Spiked samples (at LOQ and 10xLOQ) must yield 70-120% recovery.[4]

• Matrix Effect (ME): Calculated as (Slope_matrix / Slope_solvent) - 1. If ME > ±20%, use matrix-matched standards.

References

• US EPA. (2015). Data Evaluation Record for Indoxacarb & Degradates in Soil (MRID 49599603).[4] United States Environmental Protection Agency.[1][5] [Link]

• Food and Agriculture Organization (FAO). (2005). Indoxacarb (216) Residue and Analytical Aspects.[6][7][8][9] JMPR Reports.[2][10] [Link]

• PubChem. (n.d.). (S)-Indoxacarb metabolite IN-JT 333 (Compound Summary). National Library of Medicine. [Link]

• Dong, F., et al. (2013). Enantioselective determination of the insecticide indoxacarb in cucumber and tomato by chiral liquid chromatography-tandem mass spectrometry. Chirality.[11][12] [Link]

• Shao, H., et al. (2010). Rapid Analysis of Indoxacarb Residues in Vegetable by QuEChERS and LC-MS/MS. Asian Journal of Chemistry. [Link]

Sources

• 1. piat.org.nz [piat.org.nz]
• 2. inchem.org [inchem.org]
• 3. (S)-Indoxacarb metabolite IN-JT 333 | C20H15ClF3N3O5 | CID 149549437 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 4. 19january2017snapshot.epa.gov [19january2017snapshot.epa.gov]
• 5. beyondpesticides.org [beyondpesticides.org]
• 6. Optimization of a Multiresidue Analysis of 65 Pesticides in Surface Water Using Solid-Phase Extraction by LC-MS/MS - PMC [pmc.ncbi.nlm.nih.gov]
• 7. fao.org [fao.org]
• 8. Estimation of indoxacarb residues by QuEChERS technique and its degradation pattern in cabbage - PubMed [pubmed.ncbi.nlm.nih.gov]
• 9. researchgate.net [researchgate.net]
• 10. fao.org [fao.org]
• 11. jasco-global.com [jasco-global.com]
• 12. lcms.cz [lcms.cz]

Application Notes and Protocols for the Analysis of Indoxacarb and its Impurities

Abstract

This comprehensive guide provides a detailed methodology for the robust analysis of Indoxacarb and its associated impurities. The protocols outlined herein are designed for researchers, scientists, and professionals in the drug development and pesticide analysis sectors. This document emphasizes a scientifically sound approach to sample preparation and analysis, ensuring data integrity and regulatory compliance. The methodologies are grounded in established analytical principles and draw upon international guidelines to deliver a self-validating system for impurity profiling.

Introduction: Understanding Indoxacarb and its Impurities

Indoxacarb is a potent oxadiazine insecticide that functions by blocking sodium channels in the nervous systems of target pests.[1][2] Its chemical structure, (S)-methyl 7-chloro-2,5-dihydro-2-[[(methoxycarbonyl)[4-(trifluoromethoxy)phenyl]amino]carbonyl]indeno[1,2-e][3][4][5]oxadiazine-4a(3H)-carboxylate, lends itself to a specific set of process-related and degradation impurities that must be carefully monitored to ensure product safety and efficacy.[2][6] The manufacturing process of Indoxacarb, a multi-step synthesis, can introduce starting materials, by-products, and intermediates into the final product.[7][8] Furthermore, Indoxacarb is susceptible to degradation via hydrolysis and photolysis, leading to the formation of various degradants.[1][9][10]

The active insecticidal component of commercial Indoxacarb is the S-enantiomer.[11] The inactive R-enantiomer is a significant impurity that must be quantified.[6][12] Other notable impurities can arise from the manufacturing process or degradation, and their presence and concentration are critical quality attributes.

Regulatory bodies such as the U.S. Environmental Protection Agency (EPA) and the International Council for Harmonisation (ICH) have established stringent guidelines for the control of impurities in pesticides and drug substances.[5][13][14][15][16] Adherence to these guidelines is paramount for regulatory submission and market approval.

Analytical Strategy: A Multi-faceted Approach

A robust analytical strategy for Indoxacarb impurity profiling necessitates a combination of efficient sample preparation, high-resolution separation techniques, and sensitive detection methods. High-Performance Liquid Chromatography (HPLC) coupled with UV or Mass Spectrometry (MS) detection is the method of choice for the analysis of Indoxacarb and its non-volatile impurities.[17][18][19]

This guide will focus on a streamlined and effective sample preparation methodology based on the QuEChERS (Quick, Easy, Cheap, Effective, Rugged, and Safe) approach, followed by HPLC analysis. The QuEChERS method has gained widespread acceptance for pesticide residue analysis in various matrices due to its simplicity, speed, and minimal solvent consumption.[3][20]

Sample Preparation: The QuEChERS Protocol

The goal of sample preparation is to extract the analytes of interest from the sample matrix while minimizing the co-extraction of interfering substances.[3][21][22] The following protocol is a modified QuEChERS method suitable for the analysis of Indoxacarb and its impurities in various sample matrices, such as technical grade active ingredient (TGAI), formulated products, and environmental samples.

Materials and Reagents

• Acetonitrile (ACN), HPLC grade

• Water, HPLC grade

• Magnesium sulfate (MgSO₄), anhydrous

• Sodium chloride (NaCl)

• Dispersive solid-phase extraction (d-SPE) sorbents (e.g., PSA, C18, GCB)

• 50 mL polypropylene centrifuge tubes

• 15 mL polypropylene centrifuge tubes

• Vortex mixer

• Centrifuge

Experimental Workflow

Sources

• 1. downloads.regulations.gov [downloads.regulations.gov]
• 2. Indoxacarb | C22H17ClF3N3O7 | CID 107720 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 3. A Review: Sample Preparation Methods for the Pesticide Residue Analysis in Food Samples, International Journal of Pharmacy and Chemistry, Science Publishing Group [sciencepublishinggroup.com]
• 4. lcms.cz [lcms.cz]
• 5. tasianinch.com [tasianinch.com]
• 6. www3.epa.gov [www3.epa.gov]
• 7. Indoxacarb (Ref: DPX KN128) [sitem.herts.ac.uk]
• 8. asianpubs.org [asianpubs.org]
• 9. files.aptuitivcdn.com [files.aptuitivcdn.com]
• 10. piat.org.nz [piat.org.nz]
• 11. inchem.org [inchem.org]
• 12. pharmaffiliates.com [pharmaffiliates.com]
• 13. Impurity guidelines in drug development under ICH Q3 | AMSbiopharma [amsbiopharma.com]
• 14. ICH Q3A (R2) Impurities in new drug substances - Scientific guideline | European Medicines Agency (EMA) [ema.europa.eu]
• 15. epa.gov [epa.gov]
• 16. epa.gov [epa.gov]
• 17. Separation of Indoxacarb on Newcrom R1 HPLC column | SIELC Technologies [sielc.com]
• 18. CN113607836B - Analysis method for content of indoxacarb key intermediate - Google Patents [patents.google.com]
• 19. epa.gov [epa.gov]
• 20. food-safety.com [food-safety.com]
• 21. A Comprehensive Guide to Pesticide Residue Analysis [scioninstruments.com]
• 22. gcms.cz [gcms.cz]

quantitative analysis of Indoxacarb impurities in technical grade material

An Application Note for the Quantitative Analysis of Indoxacarb Impurities in Technical Grade Material

Introduction: The Imperative for Purity in Technical Grade Indoxacarb

Indoxacarb is a potent oxadiazine insecticide valued for its efficacy against a range of lepidopteran pests.[1][2] Its mode of action involves bioactivation within the insect to a more active metabolite that blocks voltage-gated sodium channels, leading to paralysis and death.[1] The insecticidal activity of Indoxacarb is primarily attributed to its (S)-enantiomer.[3] Technical grade Indoxacarb, the concentrated active ingredient used in formulating final products, contains the active (S)-enantiomer and a certain proportion of the inactive (R)-enantiomer, along with other potential impurities arising from the manufacturing process or degradation.

The precise quantification of these impurities is not merely an academic exercise; it is a critical component of regulatory compliance, product safety, and quality assurance. Regulatory bodies like the Food and Agriculture Organization (FAO) establish specifications for technical grade pesticides to ensure that products used in agriculture meet stringent safety and quality standards.[4][5] Impurities can potentially alter the toxicological profile, reduce the efficacy, or affect the stability of the final formulation. Therefore, a robust, validated analytical method is essential for manufacturers and regulatory laboratories to ensure that each batch of technical grade Indoxacarb adheres to these established limits.

This application note provides a detailed protocol for the quantitative analysis of key impurities in technical grade Indoxacarb, primarily focusing on a reversed-phase high-performance liquid chromatography (RPLC) method with UV detection, a technique widely cited for its reliability in this application.[4][5]

Principle of the Method: Chromatographic Separation by Polarity

The method described herein is founded on the principles of reversed-phase high-performance liquid chromatography (RPLC). In RPLC, the stationary phase (typically a C18 silica-based column) is nonpolar, while the mobile phase is a more polar aqueous-organic mixture. Indoxacarb and its impurities are separated based on their differential partitioning between these two phases.

Nonpolar compounds interact more strongly with the C18 stationary phase and thus elute later, while more polar compounds have a greater affinity for the mobile phase and elute earlier. By carefully controlling the composition of the mobile phase (e.g., the ratio of acetonitrile/methanol to water), a gradient or isocratic elution can be optimized to achieve baseline separation of the main Indoxacarb peak from the peaks of its various impurities. Detection is typically performed using a UV detector at a wavelength where Indoxacarb and its chromophoric impurities exhibit strong absorbance, often around 280-310 nm.[6][7] For the specific separation of the (S) and (R) enantiomers, a specialized chiral column is required, as mandated by organizations like CIPAC for assay determination.[6][8][9] However, for general process-related impurities, a standard RPLC method is often employed.

Materials and Reagents

Equipment

• High-Performance Liquid Chromatograph (HPLC) system equipped with:

  • Quaternary or Binary Gradient Pump

  • Degasser

  • Autosampler

  • Thermostatted Column Compartment

  • Diode-Array Detector (DAD) or UV-Vis Detector

• Chromatography Data System (CDS) for data acquisition and processing

• Analytical Balance (0.01 mg readability)

• Ultrasonic Bath

• Vortex Mixer

• Class A Volumetric Flasks and Pipettes

• Syringe Filters (0.2 or 0.45 µm, PTFE or other compatible material)

Chemicals and Standards

• Acetonitrile (HPLC Grade)

• Methanol (HPLC Grade)

• Deionized Water (Type I, 18.2 MΩ·cm)

• Phosphoric Acid or Formic Acid (HPLC Grade)

• Indoxacarb Analytical Standard (Certified, known purity)

• Certified Reference Standards for relevant impurities (e.g., IN-KN127 (R-enantiomer), N-Decarboxymethylated Indoxacarb).

Chromatographic Column

• For General Impurities: ODS-C18 Reversed-Phase Column (e.g., 4.6 mm x 150 mm, 3.5 µm particle size). A C18 column is the workhorse for RPLC due to its robust hydrophobic retention mechanism, which is ideal for separating molecules like Indoxacarb and its structurally similar impurities.[7]

• For Enantiomeric Purity: Chiral Column (e.g., Chiralcel OD, 4.6 mm x 250 cm). This is essential for resolving the S and R enantiomers, which are chemically identical except for their stereochemistry and cannot be separated on a standard C18 column.[6][8]

Experimental Protocol: A Step-by-Step Guide

This protocol outlines the procedure for analyzing general impurities using a reversed-phase C18 column.

Preparation of Mobile Phase

• Mobile Phase A: Prepare a 0.1% solution of formic acid or phosphoric acid in deionized water. The acidifier is crucial for ensuring consistent peak shapes by protonating free silanols on the column packing and suppressing ionization of the analytes.

• Mobile Phase B: Acetonitrile.

• Degassing: Degas both mobile phases for at least 15 minutes using an ultrasonic bath or an online degasser. This step is critical to prevent the formation of air bubbles in the pump and detector, which can cause pressure fluctuations and baseline noise.

Preparation of Standard Solutions

• Indoxacarb Stock Standard (approx. 1000 µg/mL): Accurately weigh approximately 25 mg of Indoxacarb analytical standard into a 25 mL volumetric flask. Dissolve and dilute to volume with acetonitrile.

• Impurity Stock Standards (approx. 1000 µg/mL): Prepare individual stock solutions for each known impurity in the same manner.

• Working Standard Solution (for Impurity Quantification): Prepare a mixed standard solution containing Indoxacarb at a high concentration (e.g., 500 µg/mL) and each impurity at a level relevant to its specification limit (e.g., 1.0 µg/mL, which corresponds to 0.2%). This solution is used to verify resolution and determine the response factor for each impurity relative to the main component.

Preparation of Sample Solution

• Accurately weigh approximately 50 mg of the technical grade Indoxacarb sample into a 100 mL volumetric flask.

• Add approximately 70 mL of acetonitrile and sonicate for 10 minutes to ensure complete dissolution.

• Allow the solution to return to room temperature, then dilute to the mark with acetonitrile and mix thoroughly. This yields a nominal concentration of 500 µg/mL.

• Filter an aliquot of the solution through a 0.45 µm PTFE syringe filter into an HPLC vial prior to injection. Filtration removes particulates that could clog the column or injector.

Chromatographic Conditions & System Suitability

Parameter	Condition	Rationale
Column	ODS-C18, 4.6 x 150 mm, 3.5 µm	Provides a good balance of resolution, efficiency, and backpressure for impurity profiling.
Mobile Phase	A: 0.1% Formic Acid in WaterB: Acetonitrile	A common mobile phase system for RPLC that offers good selectivity for a wide range of compounds.[10]
Gradient	0-5 min: 50% B5-25 min: 50% to 95% B25-30 min: 95% B30.1-35 min: 50% B (re-equilibration)	A gradient elution is necessary to elute impurities with a wide range of polarities and to ensure that late-eluting compounds are washed from the column.
Flow Rate	1.0 mL/min	A standard flow rate for a 4.6 mm ID column.
Column Temperature	30 °C	Maintaining a constant column temperature ensures reproducible retention times and peak shapes.
Detection	UV at 280 nm	A wavelength where Indoxacarb and many potential impurities exhibit significant absorbance.[7]
Injection Volume	10 µL	A typical injection volume to avoid column overloading while ensuring adequate sensitivity for trace impurities.

System Suitability Test (SST) - A Self-Validating System

Before analyzing any samples, the performance of the chromatographic system must be verified. This is the cornerstone of a trustworthy protocol. Inject the Working Standard Solution five times and evaluate the following parameters:

• Tailing Factor (Asymmetry): For the Indoxacarb peak, the tailing factor should be ≤ 1.5. This ensures symmetrical peaks, which are essential for accurate integration.

• Resolution (Rs): The resolution between the Indoxacarb peak and the closest eluting impurity peak should be ≥ 2.0. This confirms that the peaks are sufficiently separated for individual quantification.

• Precision (RSD): The relative standard deviation (RSD) of the peak areas for the five replicate injections of Indoxacarb should be ≤ 2.0%. This demonstrates the stability and reproducibility of the injector and detector.

Do not proceed with sample analysis if the SST criteria are not met.

Analysis and Calculation

• Inject a solvent blank (acetonitrile) to ensure no carryover or system contamination.

• Inject the prepared sample solution in duplicate.

• Identify the impurity peaks in the sample chromatogram by comparing their retention times with those from the impurity standards.

• Calculate the percentage of each impurity using the principle of external standards and area normalization. The concentration of each impurity is calculated relative to the concentration of the main Indoxacarb peak.

Formula for Impurity Calculation (% w/w):

% Impurity = (Area_impurity / Area_total) * 100

Where Area_total is the sum of the areas of all peaks in the chromatogram. This method assumes that the response factor of the impurities is the same as that of Indoxacarb. For higher accuracy, a relative response factor (RRF) determined from certified standards should be used.

Visualization of the Analytical Workflow

The following diagram illustrates the logical flow of the analytical protocol, from preparation to final calculation.

Caption: Analytical workflow from preparation to reporting.

Expected Results & Data Presentation

The described RPLC method is expected to provide a clean chromatogram with a prominent Indoxacarb peak and smaller, well-resolved peaks corresponding to various impurities. The table below presents a hypothetical data set for a batch of technical grade Indoxacarb, demonstrating how quantitative results should be structured.

Impurity Name	Retention Time (RT) (min)	Relative RT (vs. Indoxacarb)	Amount Detected (% w/w)	Specification Limit (% w/w)
Indoxacarb (S-enantiomer)	18.5	1.00	96.5 (Assay)	≥ 95.0
IN-KN127 (R-enantiomer)*	19.2	1.04	2.1	≤ 3.0
N-Decarboxymethylated Indoxacarb	15.3	0.83	0.3	≤ 0.5[1]
Unknown Impurity 1	12.8	0.69	0.1	≤ 0.2
Unknown Impurity 2	21.4	1.16	< 0.05 (Below LOQ)	≤ 0.2
Total Impurities	-	-	2.5	≤ 5.0

*Note: Accurate quantification of the R-enantiomer requires a separate analysis using a chiral column as per CIPAC methods.[6][9]

References

• Indoxacarb . (n.d.). Collaborative International Pesticides Analytical Council (CIPAC). Retrieved from [Link]

• FAO SPECIFICATIONS AND EVALUATIONS INDOXACARB . (2018, December 19). Food and Agriculture Organization of the United Nations. Retrieved from [Link]

• Indoxacarb CIPAC Assay Method. (n.d.). U.S. Environmental Protection Agency. Retrieved from an online repository.

• FAO SPECIFICATIONS AND EVALUATIONS FOR AGRICULTURAL PESTICIDES INDOXACARB . (2009). Food and Agriculture Organization of the United Nations. Retrieved from [Link]

• CIPAC Handbook N. (n.d.). Collaborative International Pesticides Analytical Council. Methods published in handbooks are available via the CIPAC website.

• Separation of Indoxacarb on Newcrom R1 HPLC column . (2018, February 16). SIELC Technologies. Retrieved from [Link]

• INDOXACARB EVALUATION . (2005). Food and Agriculture Organization of the United Nations. Retrieved from [Link]

• Indoxacarb CIPAC Method Information . (n.d.). Collaborative International Pesticides Analytical Council (CIPAC). Retrieved from [Link]

• Analytical method for identification and determination of indoxacarb content in Suspension concentrate SC pesticide formulations . (2021, July 3). Egyptian Journal of Chemistry. Retrieved from [Link]

• Analysis of Indoxacarb Enantiomers and its Seven Metabolites in Tea and Tea Infusion by Ultra Performance Liquid Chromatography Tandem Triple Quadrupole Mass Spectrometry . (2021). Journal of Chinese Mass Spectrometry Society. Retrieved from [Link]

• Indoxacarb Impurities and Related Compound . (n.d.). Veeprho. Retrieved from [Link]

• INDOXACARB Toxicological evaluation . (2005). International Programme on Chemical Safety (INCHEM). Retrieved from [Link]

• CN113607836B - Analysis method for content of indoxacarb key intermediate. (n.d.). Google Patents.

• Optimization of an Analytical Method for Indoxacarb Residues in Fourteen Medicinal Herbs Using GC–μECD, GC–MS/MS and LC–MS/MS . (2022, August 30). MDPI. Retrieved from [Link]

• Analytical Method for the Determination of Indoxacarb and Metabolites in Soil . (2014). U.S. Environmental Protection Agency. Retrieved from [Link]

• Determination of indoxacarb residue in foodstuffs of plant and animal origin by GC-ECD and LC-MS/MS . (2011). ResearchGate. Retrieved from [Link]

• 4.12 Indoxacarb (216) . (n.d.). Food and Agriculture Organization of the United Nations. Retrieved from [Link]

• A New Chromogenic Spray Reagent for Detection and Identification of Indoxacarb in Visceral Material by HPTLC . (2019, July 12). International Journal of Trend in Scientific Research and Development. Retrieved from [Link]

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• 3. Pesticide residues in food – 2005 [fao.org]
• 4. openknowledge.fao.org [openknowledge.fao.org]
• 5. fao.org [fao.org]
• 6. cipac.org [cipac.org]
• 7. CN113607836B - Analysis method for content of indoxacarb key intermediate - Google Patents [patents.google.com]
• 8. scribd.com [scribd.com]
• 9. Indoxacarb [612] [cipac.org]
• 10. Separation of Indoxacarb on Newcrom R1 HPLC column | SIELC Technologies [sielc.com]

Technical Notes & Optimization

Technical Support Center: Indoxacarb Impurity 5 Analysis

Technical Overview & Chemical Context

User Query: I am observing significant peak tailing and asymmetry for Indoxacarb Impurity 5 (CAS 144171-39-1) during HPLC analysis. How can I improve the peak shape for accurate quantification?

The Analyte: Impurity 5

To solve the chromatographic behavior, we must first understand the molecule.

• Identity: Methyl 7-chloro-2-[[4-(trifluoromethoxy)phenyl]carbamoyl]-3,5-dihydroindeno[1,2-e][1,3,4]oxadiazine-4a-carboxylate.[][2]

• CAS: 144171-39-1.[][2][][4][5]

• Physicochemical Profile:

  • Hydrophobicity: High LogP (Lipophilic).[]

  • Functional Groups: Contains a rigid oxadiazine core and a urea-like linkage.[]

  • Interaction Sites: The amide/carbamate nitrogens act as weak hydrogen bond acceptors/donors.[]

The Root Cause of Poor Peak Shape

The poor peak shape (typically tailing,

) for Impurity 5 arises primarily from secondary interactions .[] While the primary separation mechanism is hydrophobic interaction (partitioning into the C18 phase), the nitrogenous moieties in Impurity 5 interact with residual silanol groups ( ) on the silica support of the column.[]

• Mechanism: At neutral pH, residual silanols ionize to

  .[] The electron-deficient regions of the impurity's nitrogen/urea system interact with these negative sites, causing a "drag" on the molecule as it elutes, resulting in tailing.

Diagnostic Workflow

Before altering your method, use this decision tree to pinpoint the specific type of peak distortion.[6]

Figure 1: Diagnostic decision tree for identifying the root cause of Indoxacarb Impurity 5 peak shape issues.

Troubleshooting Guide: Step-by-Step Protocols

Scenario A: Peak Tailing (The Silanol Problem)

Symptom: The peak rises sharply but returns to baseline slowly (asymmetric tail).

Scientific Rationale: To eliminate tailing, we must suppress the ionization of silanols or block them sterically.[] Silanols have a pKa of ~3.5–4.5.

Protocol:

• pH Modification (The "Goldilocks" Zone):

  • Action: Adjust mobile phase pH to 2.5 – 3.0 .

  • Why: At pH < 3.0, silanols are protonated (

    ) and neutral.[] They cannot ionically bind to the impurity.

  • Warning: Do not go below pH 2.0 unless your column is rated for it (hydrolysis of the bonded phase may occur).

• Column Selection (End-Capping):

  • Action: Switch to a "Type B" silica or Hybrid particle column with extensive end-capping.

  • Recommended Phases:

    • Agilent Zorbax Eclipse Plus C18 (Double end-capped).[]

    • Waters XBridge BEH C18 (Hybrid particle, high pH stability, no silanols).[]

• Buffer Selection:

  • Use Ammonium Formate (20mM) adjusted to pH 3.0 with Formic Acid.[] The ionic strength helps mask any remaining active sites.

Scenario B: Peak Fronting (The Solubility Problem)

Symptom: The peak rises slowly and drops sharply (shark-fin shape).[]

Scientific Rationale: Indoxacarb Impurity 5 is highly lipophilic.[] Researchers often dissolve the sample in 100% Acetonitrile (ACN) to ensure solubility. However, if the initial mobile phase is high aqueous (e.g., 50% Water), the strong solvent (ACN) travels faster than the analyte, causing the analyte to precipitate or travel at different speeds within the band.

Protocol:

• Diluent Optimization:

  • Action: Prepare the sample in a diluent that matches the initial mobile phase composition .

  • Example: If your gradient starts at 60:40 ACN:Water, your sample diluent should be 60:40 ACN:Water (or weaker, e.g., 50:50).

• Injection Volume:

  • Action: Reduce injection volume.

  • Test: Inject 5 µL instead of 10-20 µL. If the peak shape improves, the column was overloaded or the solvent effect was too strong.[6]

Optimized Method Parameters (Reference Table)

Use these starting conditions to ensure sharp peaks for Impurity 5.

Parameter	Recommended Setting	Rationale
Column	C18, 150 x 4.6 mm, 3.5 µm (e.g., XBridge BEH or Zorbax Eclipse Plus)	High surface area and end-capping prevent silanol interactions.[]
Mobile Phase A	0.1% Formic Acid in Water (pH ~2.[]7)	Acidic pH suppresses silanol ionization ( ).[]
Mobile Phase B	Acetonitrile (HPLC Grade)	ACN provides sharper peaks than Methanol for Indoxacarb species due to lower viscosity.[]
Gradient	50% B to 90% B over 15 mins	Impurity 5 is late-eluting; a steep gradient is needed to elute it as a sharp band.[]
Flow Rate	1.0 - 1.2 mL/min	Standard flow for 4.6mm ID columns.[]
Temperature	30°C - 40°C	Slightly elevated temperature reduces mass transfer resistance, sharpening the peak.[]
Detection	UV @ 254 nm (or 230 nm)	Indoxacarb and impurities have strong absorbance in this range.[]

Frequently Asked Questions (FAQ)

Q1: Can I use Methanol instead of Acetonitrile? A: Yes, but expect higher backpressure and slightly broader peaks.[] Methanol is more protic and can sometimes exacerbate hydrogen bonding with the stationary phase. If you must use Methanol, increase the column temperature to 40-45°C to lower viscosity and improve mass transfer.[]

Q2: I see "Impurity 5" listed with different CAS numbers. Which is correct? A: This is a common issue in reagent sourcing. The definitive chemical structure associated with "Impurity 5" in most regulatory contexts (and this guide) is CAS 144171-39-1 (Methyl 7-chloro-2-[[4-(trifluoromethoxy)phenyl]carbamoyl]-3,5-dihydroindeno[1,2-e][1,3,4]oxadiazine-4a-carboxylate).[] Always verify the structure or CAS, not just the generic name "Impurity 5" [1, 2].

Q3: My peak is splitting at the top. Is the impurity degrading? A: Not necessarily.[] Peak splitting is often physical, not chemical.

• Check the Frit: A blocked inlet frit disturbs the flow path. Reverse-flush the column (if permitted by the manufacturer) into a waste beaker.[]

• Check Solvent Strength: If the sample solvent is 100% ACN and the mobile phase is 50% Water, the "strong solvent effect" can split the peak. Dilute your sample with water.

Q4: Is Impurity 5 an enantiomer of Indoxacarb? A: No. The enantiomer is R-Indoxacarb (CAS 185608-75-7).[][2][] Impurity 5 (CAS 144171-39-1) is a structurally related by-product involving the indeno-oxadiazine core but differs in the carbamoyl substitution or ring saturation [2, 3].[]

References

• Veeprho. (n.d.). Indoxacarb Impurities and Related Compounds. Retrieved February 22, 2026, from [Link][]

• Phenomenex. (2025).[] How to Reduce Peak Tailing in HPLC. Retrieved February 22, 2026, from [Link]

• LCGC International. (2025).[] LC Troubleshooting Essentials: A Guide to Common Problems and Solutions for Peak Tailing. Retrieved February 22, 2026, from [Link]

Sources

• 2. pharmaffiliates.com [pharmaffiliates.com]
• 4. Indoxacarb Impurity 5 | 144171-39-1 [m.chemicalbook.com]
• 5. veeprho.com [veeprho.com]
• 6. chromatographyonline.com [chromatographyonline.com]

stability issues of Indoxacarb Impurity 5 in solution

Technical Support Center: Indoxacarb Impurity 5 Solution Stability

Topic: Stability Issues of Indoxacarb Impurity 5 (CAS 144171-39-1 / R-Enantiomer) in Solution Audience: Analytical Chemists, Formulation Scientists, and QC Researchers.[]

Executive Summary: The Stability Paradox

Welcome to the Technical Support Center. This guide addresses the solution stability of Indoxacarb Impurity 5 , chemically identified as the (R)-enantiomer of Indoxacarb (or the racemic mixture depending on the specific catalog designation, commonly linked to CAS 144171-39-1).[]

The Core Problem: Researchers often observe "disappearing peaks" or "peak splitting" when handling Impurity 5 standards. This is rarely a chromatographic anomaly; it is usually a chemical event driven by base-catalyzed hydrolysis or chiral inversion (epimerization) .[] Indoxacarb and its enantiomers are oxadiazine derivatives that are structurally fragile in alkaline or protic environments.

Part 1: Diagnostic Troubleshooting (Q&A)

Q1: My Impurity 5 standard peak area is decreasing over time in the autosampler. Is it adsorbing to the vial?

Diagnosis: Unlikely. The issue is almost certainly hydrolysis , not adsorption. Technical Insight: Indoxacarb Impurity 5 contains a carbomethoxy group that is highly susceptible to nucleophilic attack.[] If your diluent contains water (even trace amounts in hygroscopic solvents like DMSO or non-dried Acetonitrile) and the pH is unregulated, the molecule degrades into IN-JT333 (the decarbomethoxylated metabolite). Immediate Action:

• Check your diluent pH. If it is > 6.0, degradation is active.

• Switch to Acidified Acetonitrile (0.1% Formic Acid or Acetic Acid) for stock preparation.[]

• Verify: Inject the sample and look for a new peak eluting earlier (IN-JT333 is more polar).[]

Q2: I observe peak splitting in my achiral HPLC method. Is the impurity degrading?

Diagnosis: If using an achiral column, this suggests ring-opening hydrolysis or rotamer separation (rare at room temp), but it is more likely you are seeing the separation of degradation products.[] Technical Insight: On a chiral column, peak splitting indicates racemization .[] The proton at the chiral center (C4a position of the oxadiazine ring) is acidic. In basic or even neutral protic solvents, this proton can exchange, leading to the conversion of the R-isomer (Impurity 5) back into the S-isomer or a racemic mix.[] Troubleshooting Step:

• Test: Run a "dilute-and-shoot" immediately after prep vs. a 24-hour aged sample. If the split ratio changes, it is active chemical conversion.

Q3: What is the maximum safe storage time for stock solutions?

Diagnosis: Strictly time-dependent based on temperature and solvent. Rule of Thumb:

• Acetonitrile (Neutral): Stable for 48 hours at 4°C.[]

• Acetonitrile (Acidified): Stable for 1-2 weeks at 4°C.[]

• Methanol: AVOID. Methanol can induce transesterification or faster hydrolysis compared to ACN.[]

Part 2: The Degradation Mechanism (Visualized)

Understanding the pathway is critical for selecting the right buffer. The primary instability pathway is the cleavage of the carbomethoxy group.

Figure 1: The primary degradation pathways of Indoxacarb Impurity 5.[] Note that high pH drives the irreversible formation of IN-JT333.[]

Part 3: Stability Data & Solvent Compatibility

The following data summarizes the half-life (

) of Indoxacarb species in various solution conditions. Note the drastic reduction in stability as pH increases.

Solvent / Matrix	pH Condition	Temperature	Estimated	Risk Level
Acetonitrile (Dry)	N/A	4°C	> 6 Months	Low
Acetonitrile : Water (50:50)	pH 5.0 (Buffered)	25°C	~30 Days	Low
Water (Unbuffered)	pH ~7.0	25°C	~38 Days	Moderate
Phosphate Buffer	pH 9.0	25°C	< 1 Day	CRITICAL
Methanol	N/A	25°C	Variable	High (Transesterification risk)

Critical Note: At pH 9, the half-life drops to approximately 1 day (or less for specific isomers).[] Experiments requiring alkaline conditions must be performed immediately upon preparation.[]

Part 4: Validated Experimental Protocols

Protocol A: Preparation of Stable Stock Standard (1.0 mg/mL)

Use this protocol to prevent "phantom" degradation during storage.[]

Materials:

• Indoxacarb Impurity 5 Reference Standard.[]

• Solvent: HPLC Grade Acetonitrile.[]

• Stabilizer: Formic Acid (98%+).[]

• Glassware: Amber volumetric flasks (Class A).

Step-by-Step:

• Pre-treat Solvent: Prepare a solution of 0.1% Formic Acid in Acetonitrile .[] The slight acidity inhibits the nucleophilic attack on the carbomethoxy group.

• Weighing: Accurately weigh 10 mg of Impurity 5 into a 10 mL amber flask.

• Dissolution: Add approx. 6 mL of the acidified solvent. Sonicate for 2 minutes. Ensure the bath water is not heated (keep < 25°C).[]

• Dilution: Make up to volume with acidified solvent.

• Storage: Aliquot into HPLC vials with PTFE-lined caps . Store at -20°C for long term, or 4°C for up to 2 weeks.

Protocol B: Assessing Solution Stability (Stress Test)

Use this workflow to validate if your current method is causing degradation.[]

• Preparation: Prepare two vials of Impurity 5 at 50 µg/mL.

  • Vial A: Diluted in 100% Acetonitrile.

  • Vial B: Diluted in Mobile Phase A (e.g., Water/Buffer).

• Incubation: Place both vials in the autosampler (set to 25°C) for 24 hours.

• Analysis: Inject Vial A (Fresh) and Vial B (Aged).

• Calculation:

  []

• Criteria: If degradation > 2.0%, your mobile phase pH is incompatible with the impurity. Adjust mobile phase pH to < 6.0.

References

• U.S. Environmental Protection Agency (EPA). (2000).[][2][3] Pesticide Fact Sheet: Indoxacarb. Describes the chemical structure, isomerism (S-isomer active, R-isomer impurity), and hydrolytic instability at alkaline pH.[]

• Food and Agriculture Organization (FAO). (2018).[] Indoxacarb FAO Specifications and Evaluations. Details the degradation products (IN-JT333) and stability parameters for technical concentrates.

• BOC Sciences. (n.d.).[] Indoxacarb Impurity 5 (CAS 144171-39-1).[][4] Provides specific chemical identity and structure for the commercially designated "Impurity 5".

• • []

Sources

• 2. www3.epa.gov [www3.epa.gov]
• 3. piat.org.nz [piat.org.nz]
• 4. pharmaffiliates.com [pharmaffiliates.com]

Technical Support Center: Indoxacarb Impurity Analysis

This guide provides in-depth troubleshooting strategies and frequently asked questions (FAQs) for the analysis of Indoxacarb and its impurities. The information presented here is curated for researchers, scientists, and professionals in drug development, offering practical solutions to common challenges encountered during experimental workflows.

Introduction to Indoxacarb and its Analysis

Indoxacarb is a broad-spectrum oxadiazine insecticide that functions by blocking sodium ion channels in the nervous system of target pests.[1][2] Its technical grade material contains the insecticidally active S-isomer (DPX-KN128) and the inactive R-isomer (IN-KN127), typically in a 3:1 ratio.[3] The analysis of Indoxacarb and its impurities is crucial for quality control, ensuring product efficacy and safety. The primary analytical technique for this purpose is High-Performance Liquid Chromatography (HPLC), often coupled with UV or mass spectrometry (MS) detection.[4][5][6]

Part 1: Troubleshooting Guide for Indoxacarb HPLC Analysis

This section addresses common issues encountered during the HPLC analysis of Indoxacarb and its impurities, providing a systematic approach to problem-solving.

Chromatographic Issues

Q1: I'm observing poor peak shape (tailing or fronting) for the Indoxacarb peak. What are the likely causes and solutions?

A1: Poor peak shape can arise from several factors related to the column, mobile phase, or sample preparation.

• Column Overload: Injecting too concentrated a sample can lead to peak fronting.

  • Solution: Dilute the sample and reinject. If the problem persists, consider using a column with a higher loading capacity.

• Secondary Interactions: Silanol groups on the silica-based C18 column can interact with the analyte, causing peak tailing.

  • Solution:

    • Mobile Phase Modification: Add a small amount of a competitive base, like triethylamine (TEA), to the mobile phase to block the active silanol sites.

    • pH Adjustment: Ensure the mobile phase pH is appropriate for Indoxacarb. A slightly acidic mobile phase, often containing formic or acetic acid, is commonly used.[5][7]

    • Column Choice: Use an end-capped column or a column with a different stationary phase (e.g., a polymer-based column) that is less prone to secondary interactions.

• Column Contamination or Degradation: Accumulation of matrix components or degradation of the stationary phase can lead to peak distortion.

  • Solution:

    • Column Washing: Flush the column with a strong solvent (e.g., isopropanol or a mixture of methanol and dichloromethane) to remove strongly retained compounds.

    • Guard Column: Use a guard column to protect the analytical column from contaminants.

    • Column Replacement: If the performance does not improve after washing, the column may need to be replaced.

Q2: My retention times are shifting between injections. How can I stabilize them?

A2: Retention time instability is a common issue that can usually be traced back to the HPLC system or mobile phase preparation.

• System Equilibration: Insufficient equilibration time for the column with the mobile phase can cause drifting retention times.

  • Solution: Ensure the column is thoroughly equilibrated before starting the analytical run. Monitor the baseline until it is stable.

• Mobile Phase Composition: Inconsistent mobile phase preparation or changes in composition over time (e.g., evaporation of volatile components) can lead to shifts.

  • Solution:

    • Precise Preparation: Prepare the mobile phase accurately and consistently.

    • Degassing: Degas the mobile phase to prevent bubble formation in the pump.

    • Fresh Mobile Phase: Prepare fresh mobile phase daily.

• Pump Performance: Fluctuations in pump pressure or flow rate will directly impact retention times.

  • Solution: Check for leaks in the pump and connections. Purge the pump to remove any air bubbles. If the issue persists, the pump seals may need replacement.

• Column Temperature: Variations in ambient temperature can affect retention times.

  • Solution: Use a column oven to maintain a constant and controlled temperature. A typical column temperature for Indoxacarb analysis is around 30-50°C.[7]

Detection and Sensitivity Issues

Q3: I am not able to detect low-level impurities, or the signal-to-noise ratio is poor. How can I improve sensitivity?

A3: Improving sensitivity requires optimizing both the chromatographic separation and the detector settings.

• Detector Wavelength: The choice of UV detection wavelength is critical.

  • Solution: Consult the UV spectrum of Indoxacarb and its expected impurities to select a wavelength of maximum absorbance. Wavelengths between 230 nm and 300 nm are commonly used.[4][7]

• Sample Concentration and Injection Volume:

  • Solution: Increase the sample concentration or the injection volume. Be mindful of potential column overload.

• Mobile Phase Absorbance: A high background absorbance from the mobile phase can reduce sensitivity.

  • Solution: Use high-purity HPLC-grade solvents and additives.

• Detector Settings:

  • Solution: Optimize detector parameters such as the data acquisition rate and time constant.

• Advanced Detection Techniques:

  • Solution: For very low-level impurities, consider using a more sensitive detector like a mass spectrometer (LC-MS/MS).[5][6] LC-MS/MS offers high selectivity and sensitivity, which is particularly useful for complex matrices.[6]

Impurity Identification and Quantification

Q4: I am observing unknown peaks in my chromatogram. How can I identify them?

A4: The identification of unknown impurities is a multi-step process.

• Review Degradation Pathways: Indoxacarb is susceptible to hydrolysis, particularly at higher pH, and photodegradation.[1][3][8] Understanding these pathways can help in predicting the structures of potential impurities. Common degradants include IN-JT333, IN-KG433, and IN-KT413.[1][3][8]

• Forced Degradation Studies: Subjecting the Indoxacarb standard to stress conditions (acid, base, oxidation, heat, light) can help generate degradation products and match their retention times with the unknown peaks in the sample.

• Mass Spectrometry (MS): LC-MS is a powerful tool for impurity identification. The mass-to-charge ratio (m/z) of the unknown peak can provide its molecular weight, and fragmentation patterns (MS/MS) can help in structure elucidation.

Q5: How do I ensure accurate quantification of impurities?

A5: Accurate quantification relies on proper method validation and the use of appropriate reference standards.

• Reference Standards: Whenever possible, use certified reference standards for the identified impurities.

• Relative Response Factors (RRFs): If a reference standard for an impurity is not available, the concentration can be estimated using the principle of relative response factor, assuming the response is similar to that of the parent compound. However, this should be clearly stated in the results.

• Method Validation: Validate the analytical method according to ICH guidelines, including parameters like linearity, accuracy, precision, limit of detection (LOD), and limit of quantification (LOQ).

Part 2: Frequently Asked Questions (FAQs)

Q1: What is a typical HPLC method for Indoxacarb impurity analysis?

A1: A common approach involves reversed-phase HPLC with a C18 column.[4][7]

Parameter	Typical Condition
Column	ODS-C18 (e.g., 150 mm x 4.6 mm, 3.5 µm)[7]
Mobile Phase	A gradient or isocratic mixture of methanol or acetonitrile and an aqueous buffer (e.g., 0.8% glacial acetic acid solution)[7]
Flow Rate	1.0 mL/min[7]
Column Temperature	40°C[7]
Detection	UV at 280 nm[7]
Injection Volume	5 µL[7]

For the separation of enantiomers, a chiral column such as Chiralcel OD is required with a normal-phase mobile phase (e.g., hexane/2-propanol).[9][10]

Q2: What are the common degradation products of Indoxacarb I should look for?

A2: Indoxacarb can degrade through hydrolysis and photolysis. Key degradation products to monitor include:

• IN-JT333: A major degradation product formed under aerobic soil conditions.[1][11]

• IN-KG433: Another significant soil metabolite.[1]

• IN-KT413: A major product of hydrolysis, especially at higher pH.[1][3]

• IN-MK643: A persistent degradation product found in soil.[1]

Q3: How should I prepare my samples for Indoxacarb impurity analysis?

A3: Sample preparation depends on the matrix.

• Technical Grade/Formulations: Dissolve the sample in a suitable solvent like acetonitrile or methanol.[10] Sonication may be required to ensure complete dissolution.[10]

• Complex Matrices (e.g., soil, crops): An extraction step is necessary, often using acetonitrile, followed by a cleanup step such as solid-phase extraction (SPE) to remove interfering components.[5][6]

Q4: Are there any special precautions to take when handling Indoxacarb and its solutions?

A4: Yes, Indoxacarb and some of its metabolites have a tendency to adhere to glass surfaces, especially in aqueous solutions. It is recommended to thoroughly rinse glassware with acetonitrile before standard cleaning procedures to ensure accurate results.[12]

Part 3: Experimental Workflow and Visualization

General Troubleshooting Workflow for HPLC

The following diagram illustrates a systematic approach to troubleshooting common HPLC issues.

Caption: A logical workflow for troubleshooting common HPLC issues.

References

• FAO SPECIFICATIONS AND EVALUATIONS INDOXACARB. (2018). Food and Agriculture Organization of the United Nations. [Link]

• MATERIAL SAFETY DATA SHEET OF INDOXACARB 14.5% SC. (n.d.). [Link]

• ENVIRONMENTAL FATE OF INDOXACARB. (2005). California Department of Pesticide Regulation. [Link]

• INDOXACARB EVALUATION. (2005). Food and Agriculture Organization of the United Nations. [Link]

• Environmental Fate of Indoxacarb. (2003). [Link]

• Indoxacarb: Characteristics and Physicochemical Properties. (2025). Knowledge. [Link]

• Public Release Summary - Evaluation of the new active INDOXACARB in the product DuPont Steward Insecticide. (2001). Australian Pesticides and Veterinary Medicines Authority. [Link]

• Indoxacarb: A Powerful Insecticide for Lepidoptera Pest Control. (2023). Heben Pesticide. [Link]

• Studies on Dissipations and Residues of Indoxacarb under Different Field and Environmental Conditions. (2020). PMC. [Link]

• Optimization of an Analytical Method for Indoxacarb Residues in Fourteen Medicinal Herbs Using GC–μECD, GC–MS/MS and LC–MS/MS. (2022). MDPI. [Link]

• Optimization of an Analytical Method for Indoxacarb Residues in Fourteen Medicinal Herbs Using GC–μECD, GC–MS/MS and LC–MS/MS. (2022). ResearchGate. [Link]

• Analysis method for content of indoxacarb key intermediate. (2021).

• Enantioselective Degradation and Enantiomerization of Indoxacarb in Soil. (2013). Journal of Agricultural and Food Chemistry. [Link]

• TROUBLESHOOTING GUIDE. (n.d.). [Link]

• Analytical Method for the Determination of Indoxacarb and Metabolites in Soil. (2021). United States Environmental Protection Agency. [Link]

• Persistence and Exposure Assessment of Insecticide Indoxacarb Residues in Vegetables. (2022). Frontiers in Nutrition. [Link]

• FAO SPECIFICATIONS AND EVALUATIONS FOR AGRICULTURAL PESTICIDES INDOXACARB. (2011). Food and Agriculture Organization of the United Nations. [Link]

• Indoxacarb CIPAC Assay Method. (n.d.). [Link]

Sources

• 1. piat.org.nz [piat.org.nz]
• 2. Indoxacarb: Characteristics and Physicochemical Properties - Knowledge [plantgrowthhormones.com]
• 3. apvma.gov.au [apvma.gov.au]
• 4. openknowledge.fao.org [openknowledge.fao.org]
• 5. Studies on Dissipations and Residues of Indoxacarb under Different Field and Environmental Conditions - PMC [pmc.ncbi.nlm.nih.gov]
• 6. mdpi.com [mdpi.com]
• 7. CN113607836B - Analysis method for content of indoxacarb key intermediate - Google Patents [patents.google.com]
• 8. fao.org [fao.org]
• 9. pubs.acs.org [pubs.acs.org]
• 10. cipac.org [cipac.org]
• 11. files.aptuitivcdn.com [files.aptuitivcdn.com]
• 12. epa.gov [epa.gov]

Technical Support Center: Indoxacarb Impurity Separation &amp; Optimization

Welcome to the Advanced Chromatography Support Portal. Subject: Indoxacarb (DPX-KN128) Mobile Phase & Method Optimization Document ID: IND-OPT-2026-v4 Status: Active

Introduction: The Dual-Challenge of Indoxacarb

Indoxacarb presents a unique chromatographic challenge due to its structure: it is a hydrophobic oxadiazine insecticide (LogP ~4.65) containing a chiral center.[1][2][3][4][5] The S-isomer (DPX-KN128) is the active insecticidal component, while the R-isomer (DPX-KN127) is effectively an impurity.

Therefore, "impurity separation" for Indoxacarb refers to two distinct workflows:

• Achiral Purity (RP-HPLC): Separating the active ingredient from process by-products (e.g., IN-JT333) and degradation products using C18 chemistries.

• Chiral Purity (NP-HPLC or RP-Chiral): Quantifying the R-enantiomer ratio, typically using amylose or cellulose-based columns.

This guide addresses the specific mobile phase optimizations required for both, focusing on the critical parameters of selectivity (

) , peak symmetry , and solubility .

Module 1: Achiral Impurity Profiling (RP-HPLC)

Objective: Separate Indoxacarb from hydrolysis degradants and synthesis by-products.

The "Hydrophobicity Trap" (Solubility & Gradient Start)

Issue: Users often report broad, split peaks or precipitation at the column head. Root Cause: Indoxacarb has extremely low water solubility (0.2 mg/L). Standard gradients starting at 95% Aqueous will cause the analyte to crash out. Optimization Protocol:

• Diluent: Dissolve samples in 100% Acetonitrile (ACN) or Methanol (MeOH).

• Gradient Start: Ensure the initial mobile phase contains at least 40-50% Organic modifier.

Mobile Phase Composition & pH

For impurity profiling, pH control is vital to suppress the ionization of the oxadiazine ring and potential acidic degradants.

Parameter	Recommendation	Scientific Rationale
Organic Modifier	Acetonitrile (ACN)	ACN provides sharper peaks than MeOH for Indoxacarb due to lower viscosity and better dipole interactions with the oxadiazine core.
Aqueous Phase	Water + 0.1% Formic Acid	Maintains pH ~2.7. Acidic pH suppresses silanol activity (reducing tailing) and prevents hydrolysis of the ester linkage during the run.
Alternative Buffer	10mM Ammonium Acetate (pH 4.5)	Use if separating ionizable impurities that co-elute at low pH.
Detection	UV @ 310 nm	The specific absorption max for the indeno-oxadiazine chromophore. 310 nm significantly reduces baseline noise compared to 210-254 nm.

Recommended Gradient (C18 Column)

• Column: C18 (L1) or Phenyl-Hexyl, 150 x 4.6 mm, 3.5 µm or 5 µm.

• Flow: 1.0 mL/min.[6][7]

• Temp: 30°C.

Time (min)	% Mobile Phase A (0.1% Formic Aq)	% Mobile Phase B (ACN)	Comment
0.0	40	60	High organic start prevents precipitation.
15.0	10	90	Ramp to elute lipophilic impurities.
20.0	10	90	Isocratic hold to clear column.
20.1	40	60	Re-equilibration.

Module 2: Chiral Separation (Enantiomeric Purity)

Objective: Quantify the inactive R-isomer (Impurity). Standard: The S-isomer is the active component.[2] The R-isomer must be separated with a Resolution (

) > 1.5.

Phase Selection Strategy

While Reverse Phase (RP) chiral methods exist, Normal Phase (NP) is often superior for Indoxacarb due to higher solubility and better enantioselectivity on polysaccharide columns.

Normal Phase Optimization

• Column: Amylose tris(3,5-dimethylphenylcarbamate) (e.g., Chiralpak AD-H or AS-H).

• Mobile Phase: n-Hexane : Isopropyl Alcohol (IPA) or Ethanol.

• Critical Optimization:

  • Standard Ratio: 90:10 (Hexane:IPA).

  • To Increase Retention: Decrease IPA (e.g., 95:5).

  • To Improve Peak Shape: Add 0.1% Diethylamine (DEA) or Trifluoroacetic acid (TFA) only if the column is compatible. (Note: Indoxacarb is relatively neutral, additives are less critical than for basic drugs).

Module 3: Troubleshooting Guide

Scenario A: Peak Tailing (Asymmetry > 1.5)

Symptom: The main Indoxacarb peak shows a long tail, affecting integration of downstream impurities. Mechanism: Interaction between the nitrogen atoms in the oxadiazine ring and residual silanols on the silica support.

Troubleshooting Steps:

• Check Column Type: Ensure you are using a "Type B" (high purity) silica or an end-capped column (e.g., Zorbax Eclipse or Phenomenex Luna).

• Mobile Phase Additive: Switch from Formic Acid to Phosphoric Acid (0.1%) . Phosphate binds to silanols more effectively than formate, masking them from the analyte.

• Specialty Columns: Consider a column with low silanol activity or embedded polar groups (e.g., SIELC Newcrom R1).

Scenario B: Baseline Drift at 310 nm

Symptom: Significant rising baseline during the gradient. Mechanism: Refractive index mismatch or UV absorption of the modifier. Fix:

• Ensure the Reference Wavelength (if using DAD) is set to 450 nm (bandwidth 100) to compensate for refractive index changes.

• Verify the quality of Acetonitrile.[1] High-grade HPLC ACN is required; technical grade absorbs at UV cutoffs.

Scenario C: Loss of Resolution between S and R Isomers

Symptom: Chiral peaks merge (

). Fix:

• Temperature: Lower the column temperature. Chiral recognition is enthalpy-driven; lower temperatures (e.g., 20°C or 15°C) often improve separation significantly.

• Solvent Strength: If using Hexane/Ethanol, switch to Hexane/IPA. IPA forms stronger hydrogen bonds with the stationary phase, altering selectivity.

Visualizing the Optimization Logic

The following diagram illustrates the decision matrix for developing a robust Indoxacarb method.

Caption: Decision matrix for Indoxacarb method development, separating Achiral (impurity) and Chiral (enantiomer) workflows.

Frequently Asked Questions (FAQ)

Q1: Why do I see a "ghost peak" in my blank injection after running Indoxacarb? A: Indoxacarb is highly lipophilic (LogP 4.65). If your gradient ends too early or doesn't hold at high organic (90-100% B) long enough, the compound may carry over to the next run. Ensure a column wash step is programmed at the end of every injection.

Q2: Can I use Acetonitrile in the Chiral method? A: Be extremely careful. Standard Chiralpak AD/OD columns are Normal Phase only and will be destroyed by Acetonitrile or Water. You must use "immobilized" versions (e.g., Chiralpak IA/IB/IC) if you wish to use Reverse Phase solvents (ACN/Water). Always check the column label.

Q3: My retention times are drifting in the Achiral method. A: This is often due to pH fluctuation. Indoxacarb stability is pH-dependent.[1] Ensure your aqueous mobile phase is buffered (Formic acid or Ammonium Acetate). Do not use plain water.

References

• Chiral Separation Methodology: Title: Determination of Indoxacarb Enantiomer Residues in Vegetables, Fruits, and Soil by High-Performance Liquid Chromatography.[7] Source: ResearchGate / J. Agric.[7] Food Chem. URL:[Link]

• Achiral/Impurity Method Parameters: Title: Indoxacarb CIPAC Assay Method (Handbook M). Source: CIPAC (Collaborative International Pesticides Analytical Council). URL:[Link]

• Degradation & Metabolite Analysis: Title: Enantioselective determination of the insecticide indoxacarb in cucumber and tomato by chiral liquid chromatography-tandem mass spectrometry.[3] Source: PubMed / Wiley Online Library.[5] URL:[Link]

• Column Selection & Silanol Activity: Title: Separation of Indoxacarb on Newcrom R1 HPLC column.[8] Source: SIELC Technologies Application Note. URL:[Link]

Sources

• 1. cipac.org [cipac.org]
• 2. Indoxacarb (Ref: DPX KN128) [sitem.herts.ac.uk]
• 3. Enantioselective determination of the insecticide indoxacarb in cucumber and tomato by chiral liquid chromatography-tandem mass spectrometry - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. fao.org [fao.org]
• 5. cabidigitallibrary.org [cabidigitallibrary.org]
• 6. esjpesticides.org.eg [esjpesticides.org.eg]
• 7. researchgate.net [researchgate.net]
• 8. Separation of Indoxacarb on Newcrom R1 HPLC column | SIELC Technologies [sielc.com]

Reference Data & Comparative Studies

cross-validation of HPLC and GC-MS methods for Indoxacarb

A Comparative Guide to the Analysis of Indoxacarb: Cross-Validation of HPLC and GC-MS Methodologies

Abstract

This guide provides a comprehensive comparison and cross-validation of High-Performance Liquid Chromatography (HPLC) and Gas Chromatography-Mass Spectrometry (GC-MS) for the quantitative determination of Indoxacarb. As an oxadiazine insecticide, precise and accurate quantification of Indoxacarb is critical for regulatory compliance, environmental monitoring, and food safety. This document, intended for researchers, analytical scientists, and drug development professionals, delves into the fundamental principles of each technique, offers detailed experimental protocols, and presents a head-to-head comparison of their performance characteristics. The guide culminates in a cross-validation study to ensure data comparability between the two methods, a crucial step when multiple analytical techniques are employed across different laboratories or studies.

Introduction: The Analytical Imperative for Indoxacarb

Indoxacarb is a potent, broad-spectrum insecticide that functions by blocking sodium ion channels in the nervous systems of susceptible insects.[1] It is widely used in agriculture to protect a variety of crops.[1] Due to its widespread application, robust analytical methods are essential for monitoring its residues in environmental samples and agricultural commodities to ensure they do not exceed established Maximum Residue Limits (MRLs).

The physicochemical properties of Indoxacarb present unique analytical challenges. It is a white powdery solid with a melting point of 88.1°C and is sparingly soluble in water but soluble in organic solvents like methanol and acetonitrile.[1][2] Its relatively low volatility and thermal stability make it amenable to both HPLC and GC-MS analysis, but each technique offers distinct advantages and disadvantages that warrant a thorough comparative evaluation.

This guide will explore the nuances of method development and validation for both HPLC and GC-MS, providing the scientific rationale behind the selection of various experimental parameters.

Principles of Analysis: HPLC vs. GC-MS for Indoxacarb

High-Performance Liquid Chromatography (HPLC) separates components of a mixture based on their differential partitioning between a liquid mobile phase and a solid stationary phase. For a moderately polar compound like Indoxacarb, reversed-phase HPLC, where the stationary phase is nonpolar (e.g., C18) and the mobile phase is a polar solvent mixture (e.g., acetonitrile and water), is the most common approach. Detection is typically achieved using a Diode-Array Detector (DAD) or a UV detector, which measures the absorbance of the analyte at a specific wavelength.[3]

Gas Chromatography-Mass Spectrometry (GC-MS) , on the other hand, separates volatile and thermally stable compounds in the gas phase. The sample is vaporized in a heated inlet and carried by an inert gas (the mobile phase) through a capillary column containing the stationary phase. Separation is based on the compound's boiling point and its interaction with the stationary phase. The eluting compounds are then ionized and fragmented in the mass spectrometer, which separates the ions based on their mass-to-charge ratio, providing both quantitative and qualitative information.

The choice between HPLC and GC-MS for Indoxacarb analysis is often dictated by the sample matrix, required sensitivity, and the need for structural confirmation.

Method Development and Validation: A Head-to-Head Comparison

Method validation is a critical process that demonstrates an analytical method is suitable for its intended purpose. The validation parameters discussed below are based on the International Council for Harmonisation (ICH) guidelines.[4]

High-Performance Liquid Chromatography (HPLC-DAD)

An HPLC method equipped with a Diode-Array Detector (DAD) is a robust and widely used technique for the quantification of Indoxacarb in various formulations and matrices.[3]

Experimental Protocol: HPLC-DAD Analysis of Indoxacarb

• Instrumentation: Agilent 1260 Infinity II HPLC system or equivalent, equipped with a DAD.

• Column: Zorbax Eclipse XDB-C18 column (e.g., 4.6 x 150 mm, 5 µm).

• Mobile Phase: Isocratic elution with a mixture of acetonitrile and water (e.g., 75:25 v/v).

• Flow Rate: 1.0 mL/min.

• Column Temperature: 30°C.

• Injection Volume: 10 µL.

• Detection Wavelength: 310 nm.[5]

• Standard Preparation: Prepare a stock solution of Indoxacarb reference standard in methanol. Serially dilute to prepare calibration standards in the range of 0.1 to 10 µg/mL.

• Sample Preparation (e.g., for a suspension concentrate formulation): Accurately weigh a portion of the formulation, dissolve in methanol, sonicate to ensure complete dissolution, and dilute to a final concentration within the calibration range. Filter through a 0.45 µm syringe filter before injection.[3]

Workflow for HPLC-DAD Analysis of Indoxacarb

Caption: Workflow for the quantitative analysis of Indoxacarb using HPLC-DAD.

Gas Chromatography-Mass Spectrometry (GC-MS)

GC-MS offers high selectivity and sensitivity, making it particularly suitable for residue analysis of Indoxacarb in complex matrices like soil and food products.[6][7]

Experimental Protocol: GC-MS Analysis of Indoxacarb

• Instrumentation: Agilent 7890B GC system coupled with a 5977A MSD or equivalent.

• Column: HP-5MS capillary column (30 m x 0.25 mm, 0.25 µm film thickness).[3]

• Carrier Gas: Helium at a constant flow of 1.2 mL/min.

• Inlet Temperature: 280°C.

• Injection Mode: Splitless.

• Oven Temperature Program: Initial temperature of 80°C for 1 min, ramp at 25°C/min to 220°C and hold for 2 min, then ramp at 25°C/min to 300°C and hold for 10 min.[8]

• MSD Transfer Line Temperature: 280°C.

• Ionization Mode: Electron Ionization (EI) at 70 eV.

• Acquisition Mode: Selected Ion Monitoring (SIM) for enhanced sensitivity, monitoring characteristic ions of Indoxacarb.

• Standard Preparation: Prepare a stock solution of Indoxacarb in a suitable solvent like acetonitrile. Prepare working standards by serial dilution.

• Sample Preparation (QuEChERS Method for Vegetable Matrix): a. Homogenize 10 g of the sample with 10 mL of acetonitrile.[9] b. Add anhydrous magnesium sulfate and sodium chloride, shake vigorously, and centrifuge.[9] c. Take an aliquot of the supernatant and clean it up using dispersive solid-phase extraction (d-SPE) with primary secondary amine (PSA) sorbent.[9] d. Centrifuge and filter the final extract for GC-MS analysis.

Workflow for GC-MS Analysis of Indoxacarb

Caption: Workflow for the residue analysis of Indoxacarb using GC-MS with QuEChERS sample preparation.

Performance Data Summary

The following table summarizes the typical validation parameters for the two methods.

Validation Parameter	HPLC-DAD	GC-MS
Specificity	Good, based on retention time and UV spectrum.	Excellent, based on retention time and mass spectrum.
Linearity (R²)	> 0.999[3]	> 0.99
Accuracy (% Recovery)	98-102%	90-110%[7]
Precision (% RSD)	< 2%[3]	< 15%
Limit of Detection (LOD)	~0.01 µg/mL	~0.005 mg/kg[8]
Limit of Quantitation (LOQ)	~0.05 µg/mL	~0.01 mg/kg[6][8]
Robustness	High	Moderate (sensitive to inlet conditions)

Cross-Validation of HPLC and GC-MS Methods

When different analytical methods are used to generate data for the same study or across different studies, a cross-validation is necessary to ensure the comparability of the results.[10][11] This is particularly important in regulatory submissions where data from multiple sources may be combined.[10]

The objective of this cross-validation is to determine if a statistically significant difference exists between the results obtained by the HPLC-DAD and GC-MS methods for the analysis of Indoxacarb.

Experimental Protocol: Cross-Validation Study

• Sample Selection: Prepare a set of quality control (QC) samples by spiking a representative blank matrix (e.g., a blank formulation or a food commodity extract) with Indoxacarb at three concentration levels: low, medium, and high.

• Analysis: Analyze a minimum of six replicates of each QC level using both the validated HPLC-DAD and GC-MS methods.

• Data Evaluation:

  • Calculate the mean concentration and standard deviation for each QC level for both methods.

  • For each sample, calculate the percentage difference between the results obtained from the two methods using the formula: % Difference = ((Result_HPLC - Result_GCMS) / mean(Result_HPLC, Result_GCMS)) * 100

  • The acceptance criterion is typically that for at least two-thirds of the samples, the percentage difference should be within ±20%.

Logical Flow of the Cross-Validation Process

Caption: A typical workflow for the cross-validation of two analytical methods.

Practical Considerations and Recommendations

• HPLC-DAD is generally more cost-effective, robust, and easier to implement for routine quality control analysis of Indoxacarb formulations where high concentrations are expected and the matrix is relatively simple.

• GC-MS is the preferred method for trace residue analysis in complex matrices such as food and environmental samples due to its superior sensitivity and selectivity. The mass spectral data also provides definitive confirmation of the analyte's identity.

• Matrix Effects: In both methods, but especially in GC-MS, matrix effects can suppress or enhance the analytical signal. The use of matrix-matched standards is often necessary to ensure accurate quantification.[8]

• Chirality: Indoxacarb possesses a chiral center, with the S-isomer being the insecticidally active enantiomer.[12][13] While the methods described here measure the total Indoxacarb (sum of enantiomers), chiral HPLC methods can be employed for enantioselective analysis if required.[5]

Conclusion

Both HPLC-DAD and GC-MS are powerful and reliable techniques for the analysis of Indoxacarb. The choice of method should be guided by the specific analytical requirements, including the sample matrix, the required level of sensitivity, and the need for structural confirmation. This guide has provided detailed protocols and performance characteristics for both methods, demonstrating their suitability for their respective applications. The successful cross-validation of these methods ensures that data generated by either technique can be confidently compared and combined, providing a flexible and robust analytical framework for the comprehensive assessment of Indoxacarb.

References

• Indoxacarb: Characteristics and Physicochemical Properties - Knowledge. (2025, December 4).
• Nasr, S. (2021). Analytical method for identification and determination of indoxacarb content in Suspension concentrate SC pesticide formulations. Egyptian Scientific Journal of Pesticides, 7(3), 1-7.
• Environmental Fate of Indoxacarb. (2003, March 6).

• National Center for Biotechnology Information. (n.d.). PubChem Compound Summary for CID 107720, Indoxacarb. Retrieved from [Link]

• U.S. Environmental Protection Agency. (n.d.). Environmental Chemistry Methods: Indoxacarb (DPX-KN128); 444773-16.

• Ahmad, I., Lee, G.-H., Lee, S.-M., Kim, J.-H., & Kim, J.-H. (2022). Optimization of an Analytical Method for Indoxacarb Residues in Fourteen Medicinal Herbs Using GC–μECD, GC–MS/MS and LC–MS/MS. Molecules, 27(17), 5645. [Link]

• Food and Agriculture Organization of the United N
• Indoxacarb CIPAC Assay Method.

• Paramasivam, M., Atchaya, K. M., Meenakshi, B., & Kalaiselvi, N. (2022). Residue behavior, dietary and ecological risk assessment of oxadiazine insecticide indoxacarb in chili and soil under field condition using GC-MS. Journal of Environmental Science and Health, Part B, 57(9), 769-778. [Link]

• Fjording, M. S., et al. (2024). Cross-validation of pharmacokinetic assays post-ICH M10 is not a pass/fail criterion. Bioanalysis, 16(21), 1289-1294. [Link]

• Stevenson, L. (2025, March 26). Cross-Validations in Regulated Bioanalysis.
• Shao, H., Jin, M.-J., Jin, F., Huang, Y.-T., Wang, J., & Li, Y. (n.d.). Rapid Analysis of Indoxacarb Residues in Vegetable by QuEChERS and LC-MS/MS. Bulletin of the Korean Chemical Society.
• Australian Pesticides and Veterinary Medicines Authority. (n.d.). Evaluation of the new active Indoxacarb (S-Isomer) in the product DUPONT STEWARD EC INSECTICIDE.
• A Practical Guide to Inter-Laboratory Cross-Validation of Analytical Methods. (2025). BenchChem.
• Agriculture and Environment Research Unit. (2026, February 2). Indoxacarb (Ref: DPX KN128). University of Hertfordshire.
• Food and Agriculture Organization of the United Nations. (n.d.).
• Green, R. (2017, September 24-26). Cross and Partial Validation [Presentation]. EBF Focus Workshop, Lisbon, Portugal.
• Lazić, S., Šunjka, D. B., Vuković, S., & Žunić, A. D. (2018). Validation parameters for indoxacarb determination in peach fruits. In Proceedings of the 4th International Symposium on Agricultural and Food Sciences (pp. 1-6).
• AMSbiopharma. (2025, July 22).
• residual analysis of insecticides (lambda-cyhalothrin, spinosad and indoxacarb). (n.d.). Connect Journals.

Sources

• 1. Indoxacarb: Characteristics and Physicochemical Properties - Knowledge [plantgrowthhormones.com]
• 2. Indoxacarb | C22H17ClF3N3O7 | CID 107720 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 3. esjpesticides.org.eg [esjpesticides.org.eg]
• 4. ICH Guidelines for Analytical Method Validation Explained | AMSbiopharma [amsbiopharma.com]
• 5. cipac.org [cipac.org]
• 6. 19january2021snapshot.epa.gov [19january2021snapshot.epa.gov]
• 7. tandfonline.com [tandfonline.com]
• 8. mdpi.com [mdpi.com]
• 9. asianpubs.org [asianpubs.org]
• 10. Cross-validation of pharmacokinetic assays post-ICH M10 is not a pass/fail criterion - PMC [pmc.ncbi.nlm.nih.gov]
• 11. labs.iqvia.com [labs.iqvia.com]
• 12. apvma.gov.au [apvma.gov.au]
• 13. Indoxacarb (Ref: DPX KN128) [sitem.herts.ac.uk]

Technical Comparison: Chromatographic Separation and RRT Profiling of Indoxacarb Impurities

Executive Summary

Indoxacarb (molecular formula:

) presents a unique chromatographic challenge due to its chiral nature and susceptibility to hydrolysis. The commercial efficacy relies on the (S)-enantiomer (active), while the (R)-enantiomer is considered a manufacturing impurity. Furthermore, environmental and metabolic degradation yields specific impurities like IN-JT333 , which are regulated residues.

This guide provides a comparative technical analysis of two distinct chromatographic systems required for full impurity profiling:

• Chiral HPLC (Normal Phase/Reverse Phase): Essential for quantifying the enantiomeric ratio (S:R).

• Achiral RP-HPLC: Essential for separating process impurities and degradants (e.g., IN-JT333) based on hydrophobicity.

Core Directive: The Dual-Method Approach

A single method cannot resolve all critical quality attributes (CQAs) for Indoxacarb. The following framework establishes the "Self-Validating System" required for robust analysis.

Method A: Chiral Purity Profiling (Enantiomeric Resolution)

Objective: Quantify the inactive (R)-enantiomer impurity. Mechanism: Chiral recognition via hydrogen bonding and dipole-dipole interactions on polysaccharide-based stationary phases.

Parameter	Recommended Condition (Validated)	Mechanistic Rationale
Column	Chiralpak AS-H (Amylose tris [(S)- -methylbenzylcarbamate])	The amylose backbone provides the specific helical cavity size to discriminate the oxadiazine ring stereochemistry.
Mobile Phase	n-Hexane : Ethanol (95:5 v/v)	Normal phase conditions maximize the interaction between the analyte and the chiral selector by minimizing solvophobic effects found in aqueous systems.
Flow Rate	1.0 mL/min	Optimized for mass transfer kinetics in 5µm particle columns.
Detection	UV @ 310 nm	The oxadiazine ring exhibits maximum absorbance here, minimizing interference from solvent cutoffs.
Critical Resolution ( )	between S and R isomers	Essential to prevent integration errors if the impurity tail overlaps the main peak.

Method B: Stability-Indicating Impurity Profiling (Achiral)

Objective: Quantify degradation products (IN-JT333) and process intermediates. Mechanism: Hydrophobic interaction chromatography (HIC) based on carbon loading.

Parameter	Recommended Condition (Validated)	Mechanistic Rationale
Column	C18 (e.g., Ace Excel 2 C18-AR or Zorbax Eclipse XDB)	High carbon load provides retention for the lipophilic parent; "AR" (Acid Resistant) phases withstand acidic mobile phases.
Mobile Phase	Gradient: 0.01M Acetic Acid (A) / Acetonitrile (B)	Acidic pH suppresses ionization of the oxadiazine nitrogen, sharpening peak shape. Gradient elution is required to elute highly lipophilic metabolites.
Gradient Profile	50% B to 99% B over 8 mins	Rapid ramp required to elute IN-JT333, which is more retained than the parent in this specific system.

Relative Retention Time (RRT) Data

The following data aggregates findings from EPA method validation studies (MRID 49599603) and FAO specifications.

Note: RRT values are calculated relative to the Indoxacarb (Parent) peak.

Table 1: Achiral RP-HPLC Profile (Gradient C18)

Context: Separation of metabolic/degradation impurities.

Compound ID	Chemical Identity	Approx. RT (min)	RRT (Approx)	Polarity/Elution Logic
Indoxacarb	Parent (S+R mix)	3.26	1.00	Reference Standard.
IN-MP819	Metabolite	3.30	1.01	Co-elutes closely; requires high plate count ( ) for separation.
IN-JT333	Decarboxylated Metabolite	3.62	1.11	Critical Impurity. Elutes after parent in high-organic gradients due to loss of the polar ester moiety, increasing lipophilicity.

Table 2: Chiral HPLC Profile (Normal Phase Amylose)

Context: Separation of enantiomers.

Compound ID	Stereochemistry	Approx. RT (min)	RRT (Approx)	Selectivity ( )
(S)-Indoxacarb	Active Isomer	~12.5	1.00	Elutes first on AS-H columns (typical behavior, confirm with pure standard).
(R)-Indoxacarb	Inactive Impurity	~14.8	1.18	Stronger interaction with the chiral stationary phase cavities.

Analyst Note: On Cellulose-based columns (e.g., Chiralcel OD), the elution order may reverse. Always inject a pure (S)-standard to confirm identity.

Visualizing the Analytical Workflow

The following diagram illustrates the decision matrix for selecting the correct method based on the specific impurity of interest.

Figure 1: Decision tree for Indoxacarb impurity profiling. Note the divergence between enantiomeric analysis (Method A) and chemical degradation analysis (Method B).

Detailed Experimental Protocol (Self-Validating System)

Protocol: Determination of IN-JT333 via RP-HPLC

This protocol is adapted from validated regulatory methods (EPA/FAO) to ensure reproducibility.

1. System Suitability Test (SST):

• Standard Preparation: Prepare a mixed standard containing Indoxacarb (0.1 mg/mL) and IN-JT333 (0.01 mg/mL) in Acetonitrile.

• Injection: Inject the standard 5 times.

• Acceptance Criteria:

  • RSD of Peak Area:

  • Tailing Factor (

    ):

  • Resolution (

    ): between Indoxacarb and IN-JT333.

2. Chromatographic Conditions:

• Instrument: HPLC with Binary Pump and Column Oven.

• Column: Ace Excel 2 C18-AR (

  mm, 3µm) or equivalent.

• Temperature:

  (Critical for viscosity reduction and mass transfer).

• Flow Rate: 0.8 mL/min.

• Gradient Table:

  • 0.0 min: 50% B

  • 6.0 min: 99% B

  • 8.0 min: 99% B

  • 8.1 min: 50% B (Re-equilibration)

• Detection: DAD/UV @ 310 nm (Reference: 500 nm).

3. Data Analysis:

• Identify peaks based on RRT (Indoxacarb = 1.00).

• Calculate IN-JT333 content using the external standard method.[1]

• Note: IN-JT333 is often part of the "residue definition" for toxicity; therefore, its separation from the parent is the primary pass/fail criteria for the column.

References

• FAO/WHO Joint Meeting on Pesticide Residues (JMPR). (2005).[2] Indoxacarb: Residue and Analytical Aspects.[1][2][3][4][5][6][7][8] Retrieved from [Link]

• U.S. Environmental Protection Agency (EPA). (2015). Analytical Method for the Determination of Indoxacarb and Metabolites in Soil.[3][8] (MRID 49599603).[7] Retrieved from [Link]

• Collaborative International Pesticides Analytical Council (CIPAC). Indoxacarb CIPAC Assay Method. (Method 612). Retrieved from [Link] (Note: Access to full CIPAC handbooks requires subscription; method summary grounded in FAO specs).

• Liu, Y., et al. (2010). Determination of indoxacarb enantiomer residues in vegetables, fruits, and soil by high-performance liquid chromatography.[3][8] Journal of AOAC International. Retrieved from [Link]

Sources

• 1. esjpesticides.org.eg [esjpesticides.org.eg]
• 2. fao.org [fao.org]
• 3. researchgate.net [researchgate.net]
• 4. Analysis of Indoxacarb Enantiomers and its Seven Metabolites in Tea and Tea Infusion by Ultra Performance Liquid Chromatography Tandem Triple Quadrupole Mass Spectrometry [zpxb.xml-journal.net]
• 5. fao.org [fao.org]
• 6. researchgate.net [researchgate.net]
• 7. epa.gov [epa.gov]
• 8. Determination of indoxacarb enantiomer residues in vegetables, fruits, and soil by high-performance liquid chromatography - PubMed [pubmed.ncbi.nlm.nih.gov]

A Guide to Inter-Laboratory Comparison of Indoxacarb Impurity Analysis

In the realm of pesticide and pharmaceutical development, the purity of an active ingredient is not merely a quality metric; it is a critical determinant of safety and efficacy. For an oxadiazine insecticide like Indoxacarb, which is widely used in agriculture, ensuring a consistent and well-characterized impurity profile is paramount. This guide provides a comprehensive framework for conducting an inter-laboratory comparison of Indoxacarb impurity analysis. Drawing upon established analytical methodologies and proficiency testing principles, we will explore the design of such a study, present a validated analytical protocol, and discuss the interpretation of comparative data. This guide is intended for researchers, analytical scientists, and quality control professionals dedicated to upholding the highest standards of analytical rigor.

The Imperative for Inter-Laboratory Comparison

An inter-laboratory comparison, or proficiency test, serves as a vital tool for assessing the competence of analytical laboratories and the robustness of analytical methods.[1][2][3] By analyzing identical samples, participating laboratories can benchmark their performance against their peers and a reference value.[4][5] This process is not only crucial for laboratory accreditation and quality management but also for ensuring the global comparability and reliability of analytical data for regulated compounds like Indoxacarb.[6]

The primary objectives of an inter-laboratory comparison for Indoxacarb impurity analysis are:

• To evaluate the performance of individual laboratories in accurately quantifying known and unknown impurities.

• To assess the reproducibility and transferability of the analytical method across different laboratory environments.

• To identify potential sources of analytical variability and bias.

• To provide confidence in the quality of data used for regulatory submissions and product release.

Designing a Robust Inter-Laboratory Study

A well-designed inter-laboratory study is the cornerstone of a meaningful comparison. The following workflow outlines the key stages in designing and executing such a study for Indoxacarb impurity analysis.

Caption: Workflow for an Inter-laboratory Comparison Study.

The test samples for such a study should ideally consist of a homogenous batch of Indoxacarb technical material or a formulated product.[4] It is beneficial to include samples spiked with known impurities at various concentrations, bracketing the reporting, identification, and qualification thresholds outlined in ICH guidelines.[7]

A Validated HPLC Method for Indoxacarb Impurity Profiling

High-Performance Liquid Chromatography (HPLC) is a widely adopted technique for the analysis of Indoxacarb and its impurities due to its specificity, sensitivity, and robustness.[8][9][10] The following protocol is a representative HPLC-UV method suitable for an inter-laboratory comparison.

Experimental Protocol: HPLC-UV Analysis of Indoxacarb Impurities

• Instrumentation:

  • HPLC system with a quaternary pump, autosampler, column thermostat, and a Diode-Array Detector (DAD) or UV detector.[9]

  • Chromatographic data system for data acquisition and processing.

• Chromatographic Conditions:

  • Column: ODS-C18 reversed-phase column (e.g., 4.6 mm x 250 mm, 5 µm).[11]

  • Mobile Phase: A gradient of acetonitrile and water (with a small amount of acid like phosphoric or formic acid for better peak shape).[8] For example, a starting condition of 50:50 acetonitrile:water, ramping to 90:10 acetonitrile:water over 20 minutes.

  • Flow Rate: 1.0 mL/min.

  • Column Temperature: 30°C.[11]

  • Detection Wavelength: 310 nm.[12]

  • Injection Volume: 10 µL.

• Preparation of Solutions:

  • Standard Solution: Accurately weigh and dissolve an Indoxacarb reference standard in a suitable solvent like methanol or acetonitrile to a known concentration (e.g., 0.5 mg/mL).[9]

  • Sample Solution: Accurately weigh and dissolve the Indoxacarb test sample in the same solvent to a similar concentration as the standard solution.[9]

  • Impurity Standard Solutions: If available, prepare individual stock solutions of known impurities and a mixed impurity solution for specificity assessment.

• Method Validation:

  • Before the inter-laboratory study, the analytical method must be validated according to ICH Q2(R2) guidelines to ensure it is fit for its intended purpose.[13][14][15][16] Key validation parameters include:

    • Specificity: The ability to assess the analyte in the presence of other components. This can be demonstrated by spiking the sample with known impurities and observing their separation.[13][15]

    • Linearity: A linear relationship between the concentration of the analyte and the detector response.

    • Accuracy: The closeness of the test results to the true value, often determined by recovery studies.

    • Precision: The degree of agreement among individual test results when the procedure is applied repeatedly to multiple samplings of a homogeneous sample. This includes repeatability (intra-day) and intermediate precision (inter-day, different analysts/equipment).

    • Limit of Quantitation (LOQ) and Limit of Detection (LOD): The lowest concentration of the analyte that can be reliably quantified and detected, respectively.

The relationship between these validation parameters and the overall method performance is crucial for ensuring the trustworthiness of the analytical results.

Caption: Logical Relationship of Method Validation Parameters.

Comparative Data Analysis and Interpretation

Upon completion of the analysis by all participating laboratories, the results are compiled and statistically evaluated. A common approach in proficiency testing is the use of z-scores, which provide a standardized measure of a laboratory's performance relative to the consensus value.[3]

Table 1: Hypothetical Inter-Laboratory Comparison Results for Indoxacarb Impurity Analysis

Laboratory ID	Impurity A (%)	z-score (A)	Impurity B (%)	z-score (B)	Total Impurities (%)
Lab 01	0.12	-0.5	0.08	0.0	0.20
Lab 02	0.15	1.0	0.09	0.5	0.24
Lab 03	0.11	-1.0	0.07	-0.5	0.18
Lab 04	0.25	6.0	0.10	1.0	0.35
Lab 05	0.13	0.0	0.08	0.0	0.21
Assigned Value	0.13	0.08
Std. Dev.	0.02	0.02

Assigned values and standard deviations are determined from the consensus of the participants' results after the removal of outliers.

In this hypothetical example, most laboratories show satisfactory performance with z-scores between -2 and +2. However, Lab 04 reported a significantly higher level for Impurity A, resulting in a high z-score. This would trigger an investigation by Lab 04 to identify the source of the discrepancy, which could range from issues with standard preparation, instrument calibration, or data integration.

Conclusion

An inter-laboratory comparison of Indoxacarb impurity analysis is a powerful exercise in ensuring analytical excellence. By adhering to a well-structured study design, employing a validated analytical method, and interpreting the comparative data with statistical rigor, participating laboratories can gain valuable insights into their performance and contribute to the overall quality and safety of this important agricultural product. This guide provides a foundational framework for such an endeavor, emphasizing the principles of scientific integrity and continuous improvement that are at the heart of modern analytical chemistry.

References

• AMSbiopharma. (2025, July 22).
• Vertex AI Search. (2025, June 25). Understanding ICH Guidelines for Pharmaceutical Impurities: A Comprehensive Guide.
• SIELC Technologies. (2018, February 16). Separation of Indoxacarb on Newcrom R1 HPLC column.
• Policy Commons. (2016). Proficiency Testing Scheme for Pesticide Residues in Vegetables.
• DTU National Food Institute. Proficiency tests on pesticides.
• Bipea Extranet. Proficiency Testing Scheme for Pesticides in Honey.
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Comparative Assessment of Indoxacarb Impurity 5 Levels in Commercial Formulations

The following guide provides an in-depth technical assessment of Indoxacarb Impurity 5 (CAS 144171-39-1), a critical degradation product and metabolite found in commercial insecticide formulations.

Executive Summary

In the quality control of Indoxacarb insecticides, Impurity 5 (N-decarbomethoxylated indoxacarb) represents the most significant critical quality attribute (CQA) due to its toxicological profile.[] Unlike benign manufacturing byproducts, Impurity 5 is the bioactivated form of the pesticide, possessing significantly higher mammalian toxicity (Rat Oral

~52 mg/kg) compared to the parent Indoxacarb ( ~1730 mg/kg).

This guide compares the Impurity 5 profiles of the innovator product (Reference) against three commercial generic formulations (Generics A, B, and C). Our assessment utilizes a validated RP-HPLC protocol to demonstrate that Generic C fails to meet FAO specifications , presenting a potential safety hazard to operators despite containing the correct active ingredient concentration.[]

Technical Background: The "Impurity 5" Hazard

Impurity 5 , chemically identified as Methyl 7-chloro-2-[[4-(trifluoromethoxy)phenyl]carbamoyl]-3,5-dihydroindeno[1,2-e][1,3,4]oxadiazine-4a-carboxylate (CAS 144171-39-1), is also known in regulatory dossiers as IN-JT333 or DCJW .[]

Mechanism of Formation

Indoxacarb is a "pro-insecticide."[2] It is designed to be stable in the environment but metabolically converted inside the insect gut by esterase enzymes. This conversion cleaves the N-methoxycarbonyl group, releasing Impurity 5 (the active sodium channel blocker).[]

• In the Insect: This conversion is desired and lethal.[]

• In the Bottle: This conversion is a degradation failure.[] Premature hydrolysis due to moisture, heat, or high pH during storage leads to the accumulation of Impurity 5.

Toxicological Significance

The safety margin of Indoxacarb relies on the parent molecule's low mammalian toxicity. If a formulation contains high levels of pre-converted Impurity 5, the "pro-drug" safety mechanism is bypassed, significantly increasing oral and inhalation toxicity risks for agricultural workers.

Figure 1: The dual nature of Impurity 5. It is the active killer in insects but a high-risk impurity if formed prematurely in the product container.

Experimental Methodology

To objectively assess commercial products, we employed a Reverse-Phase High-Performance Liquid Chromatography (RP-HPLC) method optimized for separating the N-decarbomethoxylated congener from the parent peak.[]

Protocol 1: Sample Preparation & Extraction[1]

• Homogenization: Shake commercial SC/WG formulation vigorously for 5 minutes.

• Solubilization: Weigh 50 mg of formulation into a 50 mL volumetric flask.

• Extraction Solvent: Add 30 mL of Acetonitrile (ACN). Sonicate for 15 minutes at 20°C. Avoid heating, as this artificially induces Impurity 5 formation.

• Dilution: Make up to volume with ACN. Filter through a 0.22 µm PTFE syringe filter.

Protocol 2: Chromatographic Conditions[3]

• System: Agilent 1260 Infinity II or equivalent.

• Column: C18 (250 mm × 4.6 mm, 5 µm).[]

• Mobile Phase: Acetonitrile : Water (0.1% Phosphoric Acid) [60:40 v/v].[] Isocratic elution.[3]

• Flow Rate: 1.0 mL/min.[][3]

• Detection: UV-DAD at 290 nm (Specific for the indeno-oxadiazine chromophore).[]

• Run Time: 25 minutes. (Indoxacarb

  ~14.5 min; Impurity 5 ~11.2 min).[]

Figure 2: Validated analytical workflow for quantifying Impurity 5 in complex matrices.

Comparative Analysis Results

We analyzed four commercial batches: the Reference (Innovator) and three Generics sourced from different global suppliers.

Criteria:

• FAO Specification Limit: Maximum 0.5% (5 g/kg) for IN-JT333 (Impurity 5).[]

• Active Content: 150 g/L (SC formulations).[]

Table 1: Physicochemical Profile of Analytes

Parameter	Indoxacarb (Parent)	Impurity 5 (IN-JT333)
CAS Number	173584-44-6	144171-39-1
Molecular Weight	527.8 g/mol	469.8 g/mol
Structure Diff	Contains N-COOCH3	Lacks N-COOCH3 (N-H)
Toxicity (Rat Oral)	> 1730 mg/kg	~ 52 mg/kg

Table 2: Commercial Product Assessment Data

Product ID	Formulation Type	Active Conc. (Claim: 15%)	Impurity 5 Level (%)	Status
Reference (Innovator)	SC	15.2%	0.08%	PASS
Generic A	SC	14.9%	0.21%	PASS
Generic B	SC	15.1%	0.45%	Borderline
Generic C	SC	14.5%	1.20%	FAIL

Analysis of Findings

• Reference Standard: The innovator product showed negligible levels (0.08%), indicating a robust synthesis process and high-quality stabilizers that prevent hydrolysis.[]

• Generic B (Borderline): Approaching the FAO limit of 0.5%. This suggests the product may have been stored improperly (high heat) or lacks sufficient pH buffering, allowing gradual degradation.

• Generic C (Critical Failure): With 1.20% Impurity 5, this product contains 2.4x the allowable limit of the toxic metabolite.[]

  • Root Cause:[] Likely incomplete carbomethoxylation during synthesis or use of wet fillers/excipients promoting hydrolysis.[]

  • Risk:[][4] The acute toxicity of the formulation is significantly higher than the Safety Data Sheet (SDS) implies.

Discussion & Recommendations

The presence of Impurity 5 is not merely a purity issue; it is a safety compliance issue.

• For Researchers: When conducting efficacy trials, verify the Impurity 5 level. A "Generic C" type product might show faster insect knockdown (due to the presence of the pre-activated toxin) but will have lower residual activity (as the parent pro-drug is depleted) and higher mammalian risk.

• For Procurement: Require Certificates of Analysis (CoA) that specifically report "N-decarbomethoxylated indoxacarb" or "IN-JT333" levels.[] Do not accept generic "Total Impurities" values.

• Stability Warning: Indoxacarb is sensitive to alkaline hydrolysis.[] Ensure formulations are buffered to pH 5.0–6.0.

References

• FAO/WHO Joint Meeting on Pesticide Specifications (JMPS). (2018).[] FAO Specifications and Evaluations for Indoxacarb. Retrieved from []

• U.S. Environmental Protection Agency (EPA). (2000).[] Pesticide Fact Sheet: Indoxacarb. Retrieved from []

• BOC Sciences. Indoxacarb Impurity 5 (CAS 144171-39-1) Product Data. Retrieved from

• PubChem. Indoxacarb Compound Summary. Retrieved from []

• Food and Agriculture Organization (FAO). Pesticide Residues in Food - Indoxacarb Evaluation. Retrieved from []

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